1-Boc-3-(methylaminomethyl)-3-fluoroazetidine

• CAS: 1408074-60-1

Core Science & Biosynthesis

A Technical Guide to the Structure and Stereochemistry of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine

Abstract: This guide provides an in-depth technical overview of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine, a valuable fluorinated building block for drug discovery and medicinal chemistry. We will explore a robust synthetic pathway, detailed methodologies for structural elucidation via spectroscopic and crystallographic techniques, and a comprehensive analysis of its stereochemistry. The protocols and insights presented herein are designed for researchers, chemists, and drug development professionals seeking to leverage the unique properties of strained, fluorinated heterocyclic scaffolds.

Introduction: The Strategic Value of Fluorinated Azetidines

The azetidine ring, a four-membered saturated heterocycle, is a privileged scaffold in modern medicinal chemistry.[1] Its strained nature imparts a distinct three-dimensional geometry that can be exploited to explore novel chemical space and improve ligand-receptor interactions. The incorporation of a fluorine atom into organic molecules is a well-established strategy to modulate key pharmacological properties, including metabolic stability, pKa, lipophilicity, and binding affinity.[2]

The specific substitution of fluorine at the C3 position of the azetidine ring, particularly in a quaternary center, creates a chiral building block with significant potential. The title compound, 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine, combines these features, offering a synthetically versatile intermediate for the development of novel therapeutics. This guide serves as a comprehensive resource, detailing its synthesis, definitive structural characterization, and the critical analysis of its stereochemical properties.

Proposed Synthesis and Mechanistic Rationale

Retrosynthetic Logic: The core strategy involves the construction of the 3-fluoroazetidine ring first, followed by the elaboration of the C3 sidechain. Our proposed starting material is the commercially available 1-Boc-3-azetidinone. The key steps include a Wittig-type olefination, followed by stereoselective reduction, functional group manipulation to install the methylaminomethyl sidechain, and finally, fluorination of a precursor alcohol. An alternative and often more direct approach involves the fluorination of a 3-hydroxy precursor.

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// Edges SM -> INT1 [label="1. Grignard/Organolithium (e.g., HCHO source)\n2. Workup"]; INT1 -> INT2 [label="Mild Oxidation (e.g., DMP, SO3-Py)"]; INT2 -> INT3 [label="Reductive Amination:\n1. MeNH2\n2. NaBH(OAc)3"]; INT3 -> PROD [label="Deoxyfluorination\n(e.g., DAST, XtalFluor)"]; }

Caption: Proposed synthetic pathway for the target compound.

Experimental Protocol: A Step-by-Step Guide

This protocol is a representative methodology derived from analogous transformations.[4][5]

Step 1: Synthesis of 1-Boc-3-hydroxy-3-(hydroxymethyl)azetidine

• To a cooled (-78 °C) solution of 1-Boc-3-azetidinone in anhydrous THF, add a solution of (methoxymethyl)magnesium chloride (1.1 eq) dropwise.

• Allow the reaction to stir at -78 °C for 2 hours, then warm to room temperature and stir for an additional 16 hours.

• Quench the reaction carefully with saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x). The combined organic layers are then dried over Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude material is purified by column chromatography on silica gel to yield the diol intermediate.

Step 2: Selective Oxidation to 1-Boc-3-hydroxy-3-azetidinecarbaldehyde

• Dissolve the diol intermediate in a suitable solvent like CH₂Cl₂.

• Add Dess-Martin periodinane (1.2 eq) at 0 °C.

• Allow the reaction to warm to room temperature and monitor by TLC until the starting material is consumed.

• Quench the reaction with a saturated solution of Na₂S₂O₃.

• Extract, dry, and purify via chromatography to isolate the aldehyde.

Step 3: Reductive Amination

• Dissolve the aldehyde in 1,2-dichloroethane.

• Add methylamine (2.0 M solution in THF, 1.5 eq) followed by sodium triacetoxyborohydride (1.5 eq).

• Stir at room temperature for 12-18 hours.

• Quench with saturated aqueous NaHCO₃ solution and extract with CH₂Cl₂.[1]

• The combined organic layers are dried, concentrated, and the resulting amino alcohol is taken to the next step, often without further purification.

Step 4: Deoxyfluorination

• Causality: Deoxyfluorination of the tertiary alcohol is the critical step. Reagents like Diethylaminosulfur Trifluoride (DAST) or its safer alternatives (e.g., XtalFluor) are effective for this transformation, minimizing the risk of rearrangement that can occur with more acidic reagents.[5]

• Dissolve the crude amino alcohol in anhydrous CH₂Cl₂ and cool to -78 °C under a nitrogen atmosphere.

• Add DAST (1.2 eq) dropwise. The reaction temperature must be carefully controlled to prevent side reactions.

• Stir at -78 °C for 1 hour, then allow it to slowly warm to 0 °C over 2 hours.

• Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃.

• Separate the layers, extract the aqueous phase with CH₂Cl₂, dry the combined organic layers over Na₂SO₄, filter, and concentrate.

• Purify the final product by flash column chromatography to yield 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine as a racemic mixture.

Definitive Structural Elucidation

Confirming the covalent structure of the final compound requires a multi-faceted analytical approach. Each technique provides complementary information, leading to an unambiguous assignment.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the primary tool for structural confirmation in solution.[6] The presence of the fluorine atom provides a unique handle for analysis.

Nucleus	Position / Assignment	Predicted Chemical Shift (δ, ppm)	Key Couplings (J, Hz)
¹H NMR	Boc-(CH₃)₃	~1.45 (s, 9H)	-
Azetidine-CH₂ (C2, C4)	3.8 - 4.2 (m, 4H)	Geminal (²JHH), Vicinal (³JHH), Fluorine coupling (³JHF, ~15-25 Hz)
-CH₂-NH	2.8 - 3.0 (d, 2H)	Fluorine coupling (³JHF, ~20-30 Hz)
N-CH₃	~2.45 (s, 3H)	-
N-H	Variable (broad s, 1H)	-
¹³C NMR	Boc-C(CH₃)₃	~28.5	-
Boc-C=O	~156.0	-
Boc-C(CH₃)₃	~80.0	-
Azetidine-C3	90 - 95 (d)	Large ¹JCF (~200-240 Hz)
Azetidine-CH₂ (C2, C4)	55 - 60 (d)	²JCF (~20-25 Hz)
-CH₂-NH	~50.0 (d)	²JCF (~20-25 Hz)
N-CH₃	~36.0	-
¹⁹F NMR	Azetidine-C3-F	-160 to -180	Multiplet (coupling to C2, C4, and CH₂ protons)

Rationale for Predictions:

• The ¹³C signal for the carbon bearing the fluorine (C3) will appear as a doublet with a very large one-bond coupling constant (¹JCF).[6]

• The adjacent carbons (C2, C4, and the sidechain CH₂) will also show smaller two-bond couplings (²JCF).

• Similarly, the protons on these adjacent carbons will exhibit three-bond couplings (³JHF) in the ¹H NMR spectrum, providing clear evidence for the fluorine's position.[7]

Mass Spectrometry (MS) and Infrared (IR) Spectroscopy:

• High-Resolution Mass Spectrometry (HRMS): Essential for confirming the elemental composition. The calculated exact mass should be compared to the measured mass, with a deviation of <5 ppm providing high confidence.

• Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the N-H (stretch, ~3300 cm⁻¹), C-H (stretch, ~2900-3000 cm⁻¹), the Boc C=O (strong stretch, ~1690 cm⁻¹), and the C-F bond (stretch, ~1000-1100 cm⁻¹).

Single-Crystal X-ray Diffraction

The Gold Standard: For absolute and unambiguous structural and stereochemical proof, single-crystal X-ray diffraction is the definitive method.[8] It provides the precise spatial arrangement of all atoms in the crystal lattice.

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// Edges A -> B [label="Crystallization"]; B -> C; C -> D; D -> E; E -> F; F -> G [label="Confirmation"]; }

Caption: Workflow for structural elucidation by X-ray crystallography.

Protocol for Crystal Growth:

• Dissolve a small amount of the purified racemic compound in a minimal amount of a suitable solvent (e.g., ethyl acetate or dichloromethane).

• Place this solution in a small vial.

• Place the small vial inside a larger, sealed jar containing a less polar anti-solvent (e.g., hexanes or pentane).

• Allow the anti-solvent to slowly diffuse into the solution over several days at room temperature.

• Inspect regularly for the formation of single, well-defined crystals suitable for diffraction.[8]

Stereochemical Analysis: Resolving and Assigning Enantiomers

The C3 atom in 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine is a quaternary chiral center. The synthetic protocol described above will produce a racemic mixture of (R)- and (S)-enantiomers. For applications in drug development, it is crucial to separate these enantiomers and determine their absolute configuration.

Chiral Separation by HPLC

High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the most common and effective method for the analytical and preparative separation of enantiomers.[9]

Self-Validating Protocol: The success of the separation is self-validating. A successful method will show two distinct, well-resolved peaks of equal area (for a racemic input) on the chromatogram, corresponding to the two enantiomers.

Parameter	Typical Condition	Rationale / Expertise
Chiral Stationary Phase	Polysaccharide-based (e.g., Amylose or Cellulose derivatives)	These phases (e.g., Chiralpak® series) are known to have broad applicability and often provide excellent selectivity for a wide range of chiral molecules, including amines and carbamates.[9]
Mobile Phase	Hexane / Isopropanol (IPA) or Heptane / Ethanol	A normal-phase system is typically the first choice. The ratio is optimized to achieve baseline separation (Rs > 1.5) in a reasonable runtime.
Additive	0.1% Diethylamine (DEA) or Trifluoroacetic acid (TFA)	For amine-containing compounds, a basic additive like DEA is often required to prevent peak tailing and improve peak shape by neutralizing acidic sites on the silica support.
Flow Rate	0.5 - 1.0 mL/min	Standard analytical flow rate.
Detection	UV at 210-220 nm	The Boc-carbamate group provides sufficient chromophore for UV detection at low wavelengths.

Assignment of Absolute Configuration

Once separated, the absolute configuration of each enantiomer must be determined.

Definitive Method: Anomalous Dispersion X-ray Crystallography

• Derivatize one of the separated enantiomers with a chiral acid containing a heavy atom (e.g., Mosher's acid or a brominated aromatic acid).

• Crystallize the resulting diastereomeric salt.

• Solve the crystal structure using X-ray diffraction. The known configuration of the chiral acid and the presence of the heavy atom allow for the unambiguous determination of the absolute configuration of the azetidine stereocenter using anomalous dispersion (Flack parameter).

Spectroscopic Method: Advanced NMR (¹H-¹⁹F HOESY)

• Expertise & Causality: In the absence of a crystal structure, advanced NMR techniques can provide strong evidence for stereochemistry. A Heteronuclear Overhauser Effect Spectroscopy (HOESY) experiment can detect through-space interactions between nuclei.[10] By using a chiral solvating agent (CSA), the two enantiomers form diastereomeric complexes that will have distinct NMR spectra. A ¹H-¹⁹F HOESY experiment can reveal spatial proximity between the fluorine atom and specific protons of the CSA. The pattern of these interactions will be different for each enantiomer, allowing for a confident, albeit indirect, assignment of configuration.[10]

Caption: Logic of using ¹H-¹⁹F HOESY for stereochemical assignment.

Conclusion

1-Boc-3-(methylaminomethyl)-3-fluoroazetidine represents a sophisticated chemical building block whose utility is intrinsically linked to a precise understanding of its structure and stereochemistry. This guide has outlined a robust framework for its synthesis and comprehensive analysis. By employing the detailed spectroscopic, chromatographic, and crystallographic protocols described, researchers can confidently prepare, purify, and characterize this compound. The mastery of these techniques is paramount for leveraging the full potential of such advanced intermediates in the rational design of next-generation therapeutics.

References

• Title: Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid Source: The Journal of Organic Chemistry URL: [Link]

• Source: Google Patents (CN105384673B)

• Title: Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates Source: MDPI URL: [Link]

• Title: Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid | Request PDF Source: ResearchGate URL: [Link]

• Title: Synthesis of methyl (1-Boc-3-cycloaminylazetidin-3-yl)acetates 4a–p. Source: ResearchGate URL: [Link]

• Title: Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines Source: PMC - NIH URL: [Link]

• Title: Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor Source: MDPI URL: [Link]

• Title: Multigram-scale Synthesis of Enantiopure 3,3-Difluoroproline Source: PMC - NIH URL: [Link]

• Title: Stereochemical Analysis of Trifluoroacetamide Derivatives Based on Through-Space¹H–¹⁹F Spin–Spin Couplings Source: PMC - NIH URL: [Link]

• Title: Recent advances in synthetic facets of immensely reactive azetidines Source: RSC Publishing URL: [Link]

• Title: Enantiomeric Separations of N–H/N–Me Aziridines Utilizing GC and HPLC Source: ResearchGate URL: [Link]

• Title: ¹³C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions Source: MDPI URL: [Link]

• Title: ¹H-NMR spectrum of N-Boc glutamic acid. Source: ResearchGate URL: [Link]

• Title: ¹H NMR spectra of the N-Boc protected C-6 substituted methyl ester (3)... Source: ResearchGate URL: [Link]

Sources

• 1. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]
• 3. acs.figshare.com [acs.figshare.com]
• 4. CN105384673B - The synthetic method of 3 fluoro azetidine derivatives - Google Patents [patents.google.com]
• 5. Multigram-scale Synthesis of Enantiopure 3,3-Difluoroproline - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Stereochemical Analysis of Trifluoroacetamide Derivatives Based on Through-Space1H–19F Spin–Spin Couplings - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine, a fluorinated azetidine building block with significant potential in medicinal chemistry. Due to the novelty of this specific compound, some information presented herein is based on established principles of organic chemistry and data from structurally analogous compounds.

Core Identifiers and Chemical Structure

1-Boc-3-(methylaminomethyl)-3-fluoroazetidine is a synthetic organic compound featuring a four-membered azetidine ring, a common motif in modern drug discovery. The presence of a fluorine atom at the 3-position and a methylaminomethyl substituent offers unique properties for molecular design.

Table 1: Chemical Identifiers

Identifier	Value	Source
CAS Number	1408074-60-1	[1]
Molecular Formula	C10H19FN2O2	[1]
Molecular Weight	218.27 g/mol	[1]
IUPAC Name	tert-butyl 3-fluoro-3-((methylamino)methyl)azetidine-1-carboxylate
Synonyms	1-Boc-3-fluoro-3-[(methylamino)methyl]azetidine	[2]

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ql [label=""];
qm [label=""];
qn [label=""];
qo [label=""];
qp [label=""];
qq [label=""];
qr [label=""];
qs [label=""];
qt [label=""];
qu [label=""];
qv [label=""];
qw [label=""];
qx [label=""];
qy [label=""];
qz [label=""];
ra [label=""];
rb [label=""];
rc [label=""];
rd [label=""];
re [label=""];
rf [label=""];
rg [label=""];
rh [label=""];
ri [label=""];
rj [label=""];
rk [label=""];
rl [label=""];
rm [label=""];
rn [label=""];
ro [label=""];
rp [label=""];
rq [label=""];
rr [label=""];
rs [label=""];
rt [label=""];
ru [label=""];
rv [label=""];
rw [label=""];
rx [label=""];
ry [label=""];
rz [label=""];
sa [label=""];
sb [label=""];
sc [label=""];
sd [label=""];
se [label=""];
sf [label=""];
sg [label=""];
sh [label=""];
si [label=""];
sj [label=""];
sk [label=""];
sl [label=""];
sm [label=""];
sn [label=""];
so [label=""];
sp [label=""];
sq [label=""];
sr [label=""];
ss [label=""];
st [label=""];
su [label=""];
sv [label=""];
sw [label=""];
sx [label=""];
sy [label=""];
sz [label=""];
ta [label=""];
tb [label=""];
tc [label=""];
td[label=""];
te [label=""];
tf [label=""];
tg [label=""];
th[label=""];
ti [label=""];
tj [label=""];
tk [label=""];
tl [label=""];
tm [label=""];
tn [label=""];
to[label=""];
tp [label=""];
tq [label=""];
tr[label=""];
ts [label=""];
tt [label=""];
tu [label=""];
tv [label=""];
tw [label=""];
tx [label=""];
ty [label=""];
tz [label=""];
ua [label=""];
ub [label=""];
uc [label=""];
ud [label=""];
ue [label=""];
uf [label=""];
ug [label=""];
uh [label=""];
ui [label=""];
uj [label=""];
uk [label=""];
ul[label=""];
um [label=""];
un [label=""];
uo [label=""];
up [label=""];
uq [label=""];
ur [label=""];
us [label=""];
ut [label=""];
uu [label=""];
uv [label=""];
uw [label=""];
ux [label=""];
uy [label=""];
uz [label=""];
va [label=""];
vb [label=""];
vc [label=""];
vd [label=""];
ve [label=""];
vf [label=""];
vg [label=""];
vh [label=""];
vi [label=""];
vj [label=""];
vk [label=""];
vl [label=""];
vm [label=""];
vn [label=""];
vo [label=""];
vp [label=""];
vq [label=""];
vr [label=""];
vs [label=""];
vt [label=""];
vu [label=""];
vv [label=""];
vw [label=""];
vx [label=""];
vy [label=""];
vz [label=""];
wa [label=""];
wb [label=""];
wc [label=""];
wd [label=""];
we [label=""];
wf [label=""];
wg [label=""];
wh [label=""];
wi [label=""];
wj [label=""];
wk [label=""];
wl [label=""];
wm [label=""];
wn [label=""];
wo [label=""];
wp [label=""];
wq [label=""];
wr [label=""];
ws [label=""];
wt [label=""];
wu [label=""];
wv [label=""];
ww [label=""];
wx [label=""];
wy [label=""];
wz [label=""];
xa [label=""];
xb [label=""];
xc [label=""];
xd [label=""];
xe [label=""];
xf [label=""];
xg [label=""];
xh [label=""];
xi [label=""];
xj [label=""];
xk [label=""];
xl [label=""];
xm [label=""];
xn [label=""];
xo [label=""];
xp [label=""];
xq [label=""];
xr [label=""];
xs [label=""];
xt [label=""];
xu [label=""];
xv [label=""];
xw [label=""];
xx [label=""];
xy [label=""];
xz [label=""];
ya [label=""];
yb [label=""];
yc [label=""];
yd [label=""];
ye [label=""];
yf [label=""];
yg [label=""];
yh [label=""];
yi [label=""];
yj [label=""];
yk [label=""];
yl [label=""];
ym [label=""];
yn [label=""];
yo [label=""];
yp [label=""];
yq [label=""];
yr [label=""];
ys [label=""];
yt [label=""];
yu [label=""];
yv [label=""];
yw [label=""];
yx [label=""];
yy [label=""];
yz [label=""];
za [label=""];
zb [label=""];
zc [label=""];
zd [label=""];
ze [label=""];
zf [label=""];
zg [label=""];
zh [label=""];
zi [label=""];
zj [label=""];
zk [label=""];
zl [label=""];
zm [label=""];
zn [label=""];
zo [label=""];
zp [label=""];
zq [label=""];
zr [label=""];
zs [label=""];
zt [label=""];
zu [label=""];
zv [label=""];
zw [label=""];
zx [label=""];
zy [label=""];
zz [label=""];
a -- b[style=solid];
b -- c [style=solid];
c -- d [style=solid];
d -- e [style=solid];
e -- a[style=solid];
a -- f [style=solid];
f -- g [style=solid];
g -- h [style=solid];
g -- i[style=solid];
g -- j [style=solid];
f -- k [style=double];
k -- l [style=solid];
l -- m [style=solid];
l -- n [style=solid];
l -- o [style=solid];
a -- p[style=solid];
p -- q[style=solid];
q -- r [style=solid];
r -- s [style=solid];
s -- t [style=solid];
t -- u [style=solid];
u -- v [style=solid];
v -- w [style=solid];
w -- x [style=solid];
x -- y [style=solid];
y -- z [style=solid];
z -- aa [style=solid];
aa -- ab [style=solid];
ab -- ac [style=solid];
ac -- ad [style=solid];
ad -- ae [style=solid];
ae -- af [style=solid];
af -- ag [style=solid];
ag -- ah [style=solid];
ah -- ai [style=solid];
ai -- aj [style=solid];
aj -- ak [style=solid];
ak -- al [style=solid];
al -- am [style=solid];
am -- an [style=solid];
an -- ao [style=solid];
ao -- ap [style=solid];
ap -- aq [style=solid];
aq -- ar [style=solid];
ar -- as [style=solid];
as -- at [style=solid];
at -- au [style=solid];
au -- av [style=solid];
av -- aw [style=solid];
aw -- ax [style=solid];
ax -- ay [style=solid];
ay -- az [style=solid];
az -- ba [style=solid];
ba -- bb [style=solid];
bb -- bc [style=solid];
bc -- bd [style=solid];
bd -- be [style=solid];
be -- bf [style=solid];
bf -- bg [style=solid];
bg -- bh [style=solid];
bh -- bi [style=solid];
bi -- bj [style=solid];
bj -- bk [style=solid];
bk -- bl [style=solid];
bl -- bm [style=solid];
bm -- bn [style=solid];
bn -- bo [style=solid];
bo -- bp [style=solid];
bp -- bq [style=solid];
bq -- br [style=solid];
br -- bs [style=solid];
bs -- bt [style=solid];
bt -- bu [style=solid];
bu -- bv [style=solid];
bv -- bw [style=solid];
bw -- bx [style=solid];
bx -- by [style=solid];
by -- bz [style=solid];
bz -- ca [style=solid];
ca -- cb [style=solid];
cb -- cc [style=solid];
cc -- cd [style=solid];
cd -- ce [style=solid];
ce -- cf [style=solid];
cf -- cg [style=solid];
cg -- ch [style=solid];
ch -- ci [style=solid];
ci -- cj [style=solid];
cj -- ck [style=solid];
ck -- cl [style=solid];
cl -- cm [style=solid];
cm -- cn [style=solid];
cn -- co [style=solid];
co -- cp [style=solid];
cp -- cq [style=solid];
cq -- cr [style=solid];
cr -- cs [style=solid];
cs -- ct [style=solid];
ct -- cu [style=solid];
cu -- cv [style=solid];
cv -- cw [style=solid];
cw -- cx [style=solid];
cx -- cy [style=solid];
cy -- cz [style=solid];
cz -- da [style=solid];
da -- db [style=solid];
db -- dc [style=solid];
dc -- dd[style=solid];
dd -- de [style=solid];
de -- df [style=solid];
df -- dg [style=solid];
dg -- dh [style=solid];
dh -- di [style=solid];
di -- dj [style=solid];
dj -- dk [style=solid];
dk -- dl[style=solid];
dl -- dm [style=solid];
dm -- dn [style=solid];
dn -- do [style=solid];
do -- dp [style=solid];
dp -- dq [style=solid];
dq -- dr [style=solid];
dr -- ds [style=solid];
ds -- dt[style=solid];
dt -- du [style=solid];
du -- dv [style=solid];
dv -- dw [style=solid];
dw -- dx [style=solid];
dx -- dy [style=solid];
dy -- dz [style=solid];
dz -- ea [style=solid];
ea -- eb [style=solid];
eb -- ec [style=solid];
ec -- ed [style=solid];
ed -- ee [style=solid];
ee -- ef [style=solid];
ef -- eg [style=solid];
eg -- eh [style=solid];
eh -- ei [style=solid];
ei -- ej [style=solid];
ej -- ek [style=solid];
ek -- el [style=solid];
el -- em[style=solid];
em -- en [style=solid];
en -- eo [style=solid];
eo -- ep [style=solid];
ep -- eq [style=solid];
eq -- er [style=solid];
er -- es [style=solid];
es -- et [style=solid];
et -- eu [style=solid];
eu -- ev [style=solid];
ev -- ew [style=solid];
ew -- ex [style=solid];
ex -- ey [style=solid];
ey -- ez [style=solid];
ez -- fa [style=solid];
fa -- fb [style=solid];
fb -- fc [style=solid];
fc -- fd [style=solid];
fd -- fe [style=solid];
fe -- ff [style=solid];
ff -- fg [style=solid];
fg -- fh [style=solid];
fh -- fi [style=solid];
fi -- fj [style=solid];
fj -- fk [style=solid];
fk -- fl [style=solid];
fl -- fm [style=solid];
fm -- fn [style=solid];
fn -- fo [style=solid];
fo -- fp [style=solid];
fp -- fq [style=solid];
fq -- fr [style=solid];
fr -- fs [style=solid];
fs -- ft [style=solid];
ft -- fu [style=solid];
fu -- fv [style=solid];
fv -- fw [style=solid];
fw -- fx [style=solid];
fx -- fy [style=solid];
fy -- fz [style=solid];
fz -- ga [style=solid];
ga -- gb [style=solid];
gb -- gc [style=solid];
gc -- gd [style=solid];
gd -- ge [style=solid];
ge -- gf [style=solid];
gf -- gg [style=solid];
gg -- gh [style=solid];
gh -- gi [style=solid];
gi -- gj [style=solid];
gj -- gk [style=solid];
gk -- gl [style=solid];
gl -- gm [style=solid];
gm -- gn [style=solid];
gn -- go [style=solid];
go -- gp [style=solid];
gp -- gq [style=solid];
gq -- gr [style=solid];
gr -- gs [style=solid];
gs -- gt [style=solid];
gt -- gu [style=solid];
gu -- gv [style=solid];
gv -- gw [style=solid];
gw -- gx [style=solid];
gx -- gy [style=solid];
gy -- gz [style=solid];
gz -- ha [style=solid];
ha -- hb [style=solid];
hb -- hc [style=solid];
hc -- hd [style=solid];
hd -- he [style=solid];
he -- hf [style=solid];
hf -- hg [style=solid];
hg -- hh [style=solid];
hh -- hi [style=solid];
hi -- hj [style=solid];
hj -- hk [style=solid];
hk -- hl [style=solid];
hl -- hm [style=solid];
hm -- hn [style=solid];
hn -- ho [style=solid];
ho -- hp [style=solid];
hp -- hq [style=solid];
hq -- hr [style=solid];
hr -- hs [style=solid];
hs -- ht [style=solid];
ht -- hu [style=solid];
hu -- hv [style=solid];
hv -- hw [style=solid];
hw -- hx [style=solid];
hx -- hy [style=solid];
hy -- hz [style=solid];
hz -- ia [style=solid];
ia -- ib [style=solid];
ib -- ic [style=solid];
ic -- id [style=solid];
id -- ie [style=solid];
ie -- if [style=solid];
if -- ig [style=solid];
ig -- ih [style=solid];
ih -- ii [style=solid];
ii -- ij [style=solid];
ij -- ik [style=solid];
ik -- il [style=solid];
il -- im [style=solid];
im -- in [style=solid];
in -- io [style=solid];
io -- ip [style=solid];
ip -- iq [style=solid];
iq -- ir [style=solid];
ir -- is [style=solid];
is -- it [style=solid];
it -- iu [style=solid];
iu -- iv [style=solid];
iv -- iw [style=solid];
iw -- ix [style=solid];
ix -- iy [style=solid];
iy -- iz [style=solid];
iz -- ja [style=solid];
ja -- jb [style=solid];
jb -- jc [style=solid];
jc -- jd [style=solid];
jd -- je [style=solid];
je -- jf [style=solid];
jf -- jg [style=solid];
jg -- jh [style=solid];
jh -- ji [style=solid];
ji -- jj [style=solid];
jj -- jk [style=solid];
jk -- jl [style=solid];
jl -- jm [style=solid];
jm -- jn [style=solid];
jn -- jo [style=solid];
jo -- jp [style=solid];
jp -- jq [style=solid];
jq -- jr [style=solid];
jr -- js [style=solid];
js -- jt [style=solid];
jt -- ju [style=solid];
ju -- jv [style=solid];
jv -- jw [style=solid];
jw -- jx [style=solid];
jx -- jy [style=solid];
jy -- jz [style=solid];
jz -- ka [style=solid];
ka -- kb [style=solid];
kb -- kc [style=solid];
kc -- kd [style=solid];
kd -- ke [style=solid];
ke -- kf [style=solid];
kf -- kg [style=solid];
kg -- kh [style=solid];
kh -- ki [style=solid];
ki -- kj [style=solid];
kj -- kk [style=solid];
kk -- kl [style=solid];
kl -- km [style=solid];
km -- kn [style=solid];
kn -- ko [style=solid];
ko -- kp [style=solid];
kp -- kq [style=solid];
kq -- kr [style=solid];
kr -- ks [style=solid];
ks -- kt [style=solid];
kt -- ku [style=solid];
ku -- kv [style=solid];
kv -- kw [style=solid];
kw -- kx [style=solid];
kx -- ky [style=solid];
ky -- kz [style=solid];
kz -- la [style=solid];
la -- lb [style=solid];
lb -- lc [style=solid];
lc -- ld [style=solid];
ld -- le [style=solid];
le -- lf [style=solid];
lf -- lg [style=solid];
lg -- lh [style=solid];
lh -- li[style=solid];
li -- lj [style=solid];
lj -- lk [style=solid];
lk -- ll [style=solid];
ll -- lm [style=solid];
lm -- ln [style=solid];
ln -- lo [style=solid];
lo -- lp [style=solid];
lp -- lq [style=solid];
lq -- lr [style=solid];
lr -- ls [style=solid];
ls -- lt [style=solid];
lt -- lu [style=solid];
lu -- lv [style=solid];
lv -- lw [style=solid];
lw -- lx [style=solid];
lx -- ly [style=solid];
ly -- lz [style=solid];
lz -- ma [style=solid];
ma -- mb [style=solid];
mb -- mc [style=solid];
mc -- md [style=solid];
md -- me [style=solid];
me -- mf [style=solid];
mf -- mg [style=solid];
mg -- mh [style=solid];
mh -- mi [style=solid];
mi -- mj [style=solid];
mj -- mk [style=solid];
mk -- ml [style=solid];
ml -- mm [style=solid];
mm -- mn [style=solid];
mn -- mo [style=solid];
mo -- mp [style=solid];
mp -- mq [style=solid];
mq -- mr [style=solid];
mr -- ms [style=solid];
ms -- mt [style=solid];
mt -- mu [style=solid];
mu -- mv [style=solid];
mv -- mw [style=solid];
mw -- mx [style=solid];
mx -- my [style=solid];
my -- mz [style=solid];
mz -- na [style=solid];
na -- nb [style=solid];
nb -- nc [style=solid];
nc -- nd [style=solid];
nd -- ne [style=solid];
ne -- nf [style=solid];
nf -- ng [style=solid];
ng -- nh [style=solid];
nh -- ni [style=solid];
ni -- nj [style=solid];
nj -- nk [style=solid];
nk -- nl [style=solid];
nl -- nm [style=solid];
nm -- nn [style=solid];
nn -- no [style=solid];
no -- np [style=solid];
np -- nq [style=solid];
nq -- nr [style=solid];
nr -- ns [style=solid];
ns -- nt [style=solid];
nt -- nu [style=solid];
nu -- nv [style=solid];
nv -- nw [style=solid];
nw -- nx [style=solid];
nx -- ny [style=solid];
ny -- nz [style=solid];
nz -- oa [style=solid];
oa -- ob [style=solid];
ob -- oc [style=solid];
oc -- od [style=solid];
od -- oe [style=solid];
oe -- of [style=solid];
of -- og [style=solid];
og -- oh [style=solid];
oh -- oi [style=solid];
oi -- oj [style=solid];
oj -- ok [style=solid];
ok -- ol[style=solid];
ol -- om [style=solid];
om -- on [style=solid];
on -- oo [style=solid];
oo -- op [style=solid];
op -- oq [style=solid];
oq -- or [style=solid];
or -- os [style=solid];
os -- ot [style=solid];
ot -- ou [style=solid];
ou -- ov [style=solid];
ov -- ow [style=solid];
ow -- ox [style=solid];
ox -- oy [style=solid];
oy -- oz [style=solid];
oz -- pa [style=solid];
pa -- pb [style=solid];
pb -- pc [style=solid];
pc -- pd [style=solid];
pd -- pe [style=solid];
pe -- pf [style=solid];
pf -- pg [style=solid];
pg -- ph [style=solid];
ph -- pi [style=solid];
pi -- pj [style=solid];
pj -- pk [style=solid];
pk -- pl [style=solid];
pl -- pm [style=solid];
pm -- pn [style=solid];
pn -- po [style=solid];
po -- pp [style=solid];
pp -- pq [style=solid];
pq -- pr [style=solid];
pr -- ps [style=solid];
ps -- pt [style=solid];
pt -- pu [style=solid];
pu -- pv [style=solid];
pv -- pw [style=solid];
pw -- px [style=solid];
px -- py [style=solid];
py -- pz [style=solid];
pz -- qa [style=solid];
qa -- qb [style=solid];
qb -- qc [style=solid];
qc -- qd [style=solid];
qd -- qe [style=solid];
qe -- qf [style=solid];
qf -- qg [style=solid];
qg -- qh [style=solid];
qh -- qi [style=solid];
qi -- qj [style=solid];
qj -- qk [style=solid];
qk -- ql [style=solid];
ql -- qm [style=solid];
qm -- qn [style=solid];
qn -- qo [style=solid];
qo -- qp [style=solid];
qp -- qq [style=solid];
qq -- qr [style=solid];
qr -- qs [style=solid];
qs -- qt [style=solid];
qt -- qu [style=solid];
qu -- qv [style=solid];
qv -- qw [style=solid];
qw -- qx [style=solid];
qx -- qy [style=solid];
qy -- qz [style=solid];
qz -- ra [style=solid];
ra -- rb [style=solid];
rb -- rc [style=solid];
rc -- rd [style=solid];
rd -- re [style=solid];
re -- rf [style=solid];
rf -- rg [style=solid];
rg -- rh [style=solid];
rh -- ri [style=solid];
ri -- rj [style=solid];
rj -- rk [style=solid];
rk -- rl [style=solid];
rl -- rm [style=solid];
rm -- rn [style=solid];
rn -- ro [style=solid];
ro -- rp [style=solid];
rp -- rq [style=solid];
rq -- rr [style=solid];
rr -- rs [style=solid];
rs -- rt [style=solid];
rt -- ru [style=solid];
ru -- rv [style=solid];
rv -- rw [style=solid];
rw -- rx [style=solid];
rx -- ry [style=solid];
ry -- rz [style=solid];
rz -- sa [style=solid];
sa -- sb [style=solid];
sb -- sc [style=solid];
sc -- sd [style=solid];
sd -- se [style=solid];
se -- sf [style=solid];
sf -- sg [style=solid];
sg -- sh [style=solid];
sh -- si [style=solid];
si -- sj [style=solid];
sj -- sk [style=solid];
sk -- sl [style=solid];
sl -- sm [style=solid];
sm -- sn [style=solid];
sn -- so [style=solid];
so -- sp [style=solid];
sp -- sq [style=solid];
sq -- sr [style=solid];
sr -- ss [style=solid];
ss -- st [style=solid];
st -- su [style=solid];
su -- sv [style=solid];
sv -- sw [style=solid];
sw -- sx [style=solid];
sx -- sy [style=solid];
sy -- sz [style=solid];
sz -- ta [style=solid];
ta -- tb [style=solid];
tb -- tc [style=solid];
tc -- td[style=solid];
td -- te [style=solid];
te -- tf [style=solid];
tf -- tg [style=solid];
tg -- th[style=solid];
th -- ti [style=solid];
ti -- tj [style=solid];
tj -- tk [style=solid];
tk -- tl [style=solid];
tl -- tm [style=solid];
tm -- tn [style=solid];
tn -- to[style=solid];
to -- tp [style=solid];
tp -- tq [style=solid];
tq -- tr[style=solid];
tr -- ts [style=solid];
ts -- tt [style=solid];
tt -- tu [style=solid];
tu -- tv [style=solid];
tv -- tw [style=solid];
tw -- tx [style=solid];
tx -- ty [style=solid];
ty -- tz [style=solid];
tz -- ua [style=solid];
ua -- ub [style=solid];
ub -- uc [style=solid];
uc -- ud [style=solid];
ud -- ue [style=solid];
ue -- uf [style=solid];
uf -- ug [style=solid];
ug -- uh [style=solid];
uh -- ui [style=solid];
ui -- uj [style=solid];
uj -- uk [style=solid];
uk -- ul[style=solid];
ul -- um [style=solid];
um -- un [style=solid];
un -- uo [style=solid];
uo -- up [style=solid];
up -- uq [style=solid];
uq -- ur [style=solid];
ur -- us [style=solid];
us -- ut [style=solid];
ut -- uu [style=solid];
uu -- uv [style=solid];
uv -- uw [style=solid];
uw -- ux [style=solid];
ux -- uy [style=solid];
uy -- uz [style=solid];
uz -- va [style=solid];
va -- vb [style=solid];
vb -- vc [style=solid];
vc -- vd [style=solid];
vd -- ve [style=solid];
ve -- vf [style=solid];
vf -- vg [style=solid];
vg -- vh [style=solid];
vh -- vi [style=solid];
vi -- vj [style=solid];
vj -- vk [style=solid];
vk -- vl [style=solid];
vl -- vm [style=solid];
vm -- vn [style=solid];
vn -- vo [style=solid];
vo -- vp [style=solid];
vp -- vq [style=solid];
vq -- vr [style=solid];
vr -- vs [style=solid];
vs -- vt [style=solid];
vt -- vu [style=solid];
vu -- vv [style=solid];
vv -- vw [style=solid];
vw -- vx [style=solid];
vx -- vy [style=solid];
vy -- vz [style=solid];
vz -- wa [style=solid];
wa -- wb [style=solid];
wb -- wc [style=solid];
wc -- wd [style=solid];
wd -- we [style=solid];
we -- wf [style=solid];
wf -- wg [style=solid];
wg -- wh [style=solid];
wh -- wi [style=solid];
wi -- wj [style=solid];
wj -- wk [style=solid];
wk -- wl [style=solid];
wl -- wm [style=solid];
wm -- wn [style=solid];
wn -- wo [style=solid];
wo -- wp [style=solid];
wp -- wq [style=solid];
wq -- wr [style=solid];
wr -- ws [style=solid];
ws -- wt [style=solid];
wt -- wu [style=solid];
wu -- wv [style=solid];
wv -- ww [style=solid];
ww -- wx [style=solid];
wx -- wy [style=solid];
wy -- wz [style=solid];
wz -- xa [style=solid];
xa -- xb [style=solid];
xb -- xc [style=solid];
xc -- xd [style=solid];
xd -- xe [style=solid];
xe -- xf [style=solid];
xf -- xg [style=solid];
xg -- xh [style=solid];
xh -- xi [style=solid];
xi -- xj [style=solid];
xj -- xk [style=solid];
xk -- xl [style=solid];
xl -- xm [style=solid];
xm -- xn [style=solid];
xn -- xo [style=solid];
xo -- xp [style=solid];
xp -- xq [style=solid];
xq -- xr [style=solid];
xr -- xs [style=solid];
xs -- xt [style=solid];
xt -- xu [style=solid];
xu -- xv [style=solid];
xv -- xw [style=solid];
xw -- xx [style=solid];
xx -- xy [style=solid];
xy -- xz [style=solid];
xz -- ya [style=solid];
ya -- yb [style=solid];
yb -- yc [style=solid];
yc -- yd [style=solid];
yd -- ye [style=solid];
ye -- yf [style=solid];
yf -- yg [style=solid];
yg -- yh [style=solid];
yh -- yi [style=solid];
yi -- yj [style=solid];
yj -- yk [style=solid];
yk -- yl [style=solid];
yl -- ym [style=solid];
ym -- yn [style=solid];
yn -- yo [style=solid];
yo -- yp [style=solid];
yp -- yq [style=solid];
yq -- yr [style=solid];
yr -- ys [style=solid];
ys -- yt [style=solid];
yt -- yu [style=solid];
yu -- yv [style=solid];
yv -- yw [style=solid];
yw -- yx [style=solid];
yx -- yy [style=solid];
yy -- yz [style=solid];
yz -- za [style=solid];
za -- zb [style=solid];
zb -- zc [style=solid];
zc -- zd [style=solid];
zd -- ze [style=solid];
ze -- zf [style=solid];
zf -- zg [style=solid];
zg -- zh [style=solid];
zh -- zi [style=solid];
zi -- zj [style=solid];
zj -- zk [style=solid];
zk -- zl [style=solid];
zl -- zm [style=solid];
zm -- zn [style=solid];
zn -- zo [style=solid];
zo -- zp [style=solid];
zp -- zq [style=solid];
zq -- zr [style=solid];
zr -- zs [style=solid];
zs -- zt [style=solid];
zt -- zu [style=solid];
zu -- zv [style=solid];
zv -- zw [style=solid];
zw -- zx [style=solid];
zx -- zy [style=solid];
zy -- zz [style=solid];
}

Figure 1: 2D structure of the molecule.

Physicochemical Properties

Table 2: Predicted Physicochemical Properties

Property	Predicted Value	Basis for Prediction
Appearance	Colorless to pale yellow liquid or low-melting solid	Based on similar N-Boc protected azetidines.
Boiling Point	>250 °C (decomposes)	High molecular weight and polarity suggest a high boiling point.
Solubility	Soluble in methanol, ethanol, dichloromethane, and other common organic solvents. Slightly soluble in water.	The Boc group increases lipophilicity, while the amine and fluorine add polarity.
pKa	~9-10 (for the secondary amine)	Typical range for secondary amines.

Synthesis and Purification

A definitive, published synthetic route for 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine is not currently available. However, a plausible synthetic strategy can be devised based on established methodologies for the synthesis of substituted azetidines.

Figure 2: A plausible synthetic pathway.

Conceptual Synthetic Protocol:

• Synthesis of 1-Boc-3-methyleneazetidine: This key intermediate can be prepared from commercially available 1-Boc-3-azetidinone via a Wittig reaction. The causality here is the conversion of a ketone to an alkene, which provides a reactive center for subsequent functionalization.

• Fluorination and Amination: The double bond of 1-Boc-3-methyleneazetidine can be subjected to an electrophilic fluorination agent, followed by the introduction of an amino group. This step is critical for installing the desired substituents at the 3-position. The choice of reagents would be crucial to control regioselectivity.

• N-Methylation: The primary amine of the resulting 1-Boc-3-(aminomethyl)-3-fluoroazetidine can be selectively methylated using a reagent like methyl iodide in the presence of a mild base, or via reductive amination with formaldehyde and a reducing agent. This step completes the synthesis of the target molecule.

Purification:

Purification would likely be achieved through standard chromatographic techniques.

• Flash Column Chromatography: Using a silica gel stationary phase and a gradient of ethyl acetate in hexanes or a similar solvent system would be the primary method for purification. The polarity of the compound would dictate the optimal solvent mixture.

• Preparative HPLC: For achieving high purity, reverse-phase preparative HPLC could be employed.

Analytical Characterization

To ensure the identity and purity of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine, a combination of analytical techniques would be essential.

Table 3: Analytical Characterization Methods

Technique	Expected Observations
¹H NMR	Signals corresponding to the Boc group (~1.4 ppm), the azetidine ring protons (3-5 ppm), the methyl group on the nitrogen (~2.4 ppm), and the methylene protons adjacent to the nitrogen atoms.
¹³C NMR	Resonances for the carbonyl of the Boc group (~155 ppm), the quaternary carbon of the Boc group (~80 ppm), the carbons of the azetidine ring, and the methyl and methylene carbons of the side chain. The carbon bearing the fluorine atom will show a characteristic large C-F coupling constant.
¹⁹F NMR	A single resonance, likely a triplet or a more complex multiplet due to coupling with adjacent protons.
Mass Spectrometry (MS)	The electrospray ionization (ESI) mass spectrum in positive ion mode should show a prominent peak for the [M+H]⁺ ion at m/z 219.27.
High-Performance Liquid Chromatography (HPLC)	A single major peak on a reverse-phase column (e.g., C18) with a suitable mobile phase (e.g., acetonitrile/water with 0.1% formic acid or trifluoroacetic acid) would indicate high purity.

Applications in Drug Discovery

The incorporation of fluorine into drug candidates can significantly modulate their physicochemical and pharmacological properties, such as metabolic stability, lipophilicity, and binding affinity.[3] The 3-fluoroazetidine motif is a valuable bioisostere for various functional groups and has been incorporated into a range of biologically active compounds.

The methylaminomethyl side chain provides a basic nitrogen atom that can participate in key interactions with biological targets, such as hydrogen bonding or salt bridge formation. The Boc-protecting group allows for the use of this building block in standard peptide coupling or other synthetic transformations, with deprotection revealing a secondary amine on the azetidine ring for further functionalization.

Potential Therapeutic Areas:

• Oncology: Many kinase inhibitors and other anti-cancer agents incorporate small heterocyclic scaffolds.

• Neuroscience: The modulation of CNS targets often requires compounds with specific polarity and permeability, which can be fine-tuned with fluorination.

• Infectious Diseases: The unique properties of fluorinated compounds can lead to novel antibacterial and antiviral agents.

Safety and Handling

A specific Safety Data Sheet (SDS) for 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine is not widely available. Therefore, it is imperative to handle this compound with the caution appropriate for a novel research chemical with unknown toxicological properties. The following guidelines are based on general principles for handling fluorinated organic compounds and related azetidine derivatives.[4]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) should be worn.

• Skin Protection: A lab coat is required.

• Respiratory Protection: Work should be conducted in a well-ventilated fume hood to avoid inhalation of any vapors.

Handling:

• Avoid contact with skin, eyes, and clothing.[5]

• Do not breathe vapor or mist.

• Wash hands thoroughly after handling.[5]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5][6]

• Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.[4]

First Aid Measures:

• In case of skin contact: Immediately wash with plenty of soap and water.[5]

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]

• If inhaled: Move the person into fresh air and keep comfortable for breathing.[5]

• If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

References

• AccelaChem. 1408074-60-1,1-Boc-3-fluoro-3-[(methylamino)methyl]azetidine. [Link]

• ResearchGate. Synthesis of 3-fluoroazetidine carboxylic acid and 3, 4-difluoroproline. [Link]

• MSN Chemical. Tips for Safe Handling And Storage of Aziridine Crosslinkers. [Link]

Sources

• 1. 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine | 1408074-60-1 [chemicalbook.com]
• 2. 1408074-60-1,1-Boc-3-fluoro-3-[(methylamino)methyl]azetidine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. Tips for Safe Handling And Storage of Aziridine Crosslinkers - MSN Chemical [msnchem.com]

A Comprehensive Technical Guide to the Physicochemical Properties of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Physicochemical Landscape of a Novel Fluorinated Azetidine

In the landscape of modern drug discovery, small, fluorinated heterocycles are of paramount importance. Their unique conformational constraints and the ability of fluorine to modulate key properties such as metabolic stability and basicity make them attractive scaffolds for novel therapeutics. This guide provides an in-depth exploration of the core physicochemical properties of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine (CAS: 1408074-60-1), a compound of significant interest in medicinal chemistry.

As a Senior Application Scientist, it is crucial to emphasize that while in silico predictions offer valuable initial insights, they are no substitute for rigorous experimental determination. The following sections will not only present available data for the target molecule and its close analogs but will also provide detailed, field-proven methodologies for the empirical validation of these critical parameters. This guide is structured to provide both a data-centric overview and a practical, instructional framework for researchers.

Molecular Profile and Structural Attributes

A thorough understanding of a molecule's physicochemical nature begins with its fundamental structural and identifying characteristics.

Property	Value	Source
Chemical Name	tert-butyl 3-(methylaminomethyl)-3-fluoroazetidine-1-carboxylate	N/A
CAS Number	1408074-60-1	[1]
Molecular Formula	C10H19FN2O2	[1]
Molecular Weight	218.27 g/mol	[1]
Canonical SMILES	CNCC1(CN(C1)C(=O)OC(C)(C)C)F	N/A

Ionization Constant (pKa): The Influence of Fluorine on Basicity

The basicity of the methylamino group is a critical determinant of the molecule's behavior in physiological environments, influencing its solubility, permeability, and target engagement. The introduction of a fluorine atom at the C3 position is expected to have a significant impact on the pKa of the secondary amine due to the electron-withdrawing nature of fluorine.

Predicted pKa Values of Analogous Structures

Analogous Compound	Predicted pKa	Source
1-Boc-3-methylaminoazetidine	9.23 ± 0.20	[2]
1-Boc-3-(3-trifluoromethyl-phenylamino)-azetidine	3.90 ± 0.20	[3]

The significant decrease in predicted pKa for the trifluoromethylphenylamino analog highlights the potent electronic effect of fluorine substitution. It is reasonable to infer that the pKa of the target molecule will be lower than its non-fluorinated counterpart.

Experimental Protocol: pKa Determination by Potentiometric Titration

For definitive pKa determination, potentiometric titration remains the gold standard.[4][5] This method relies on monitoring the pH of a solution of the compound as a titrant of known concentration is incrementally added.

Rationale: This technique directly measures the buffering capacity of the ionizable group, allowing for the precise determination of the pH at which the group is 50% ionized, which corresponds to its pKa.

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1 mM solution of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine in deionized water or a suitable co-solvent if solubility is limited.[6]

• Initial pH Adjustment: Acidify the sample solution to approximately pH 2 with a standardized solution of 0.1 M HCl.[4]

• Titration: Place the solution in a temperature-controlled vessel with a calibrated pH electrode and a magnetic stirrer.[6] Titrate the solution with a standardized 0.1 M NaOH solution, adding small, precise volumes of the titrant.

• Data Acquisition: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.[6]

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the half-equivalence point of the resulting titration curve. For more precise determination, the first and second derivatives of the curve can be plotted to accurately identify the equivalence point.[7]

Diagram of Potentiometric Titration Workflow:

Caption: Workflow for pKa determination by potentiometric titration.

Lipophilicity (logP): Predicting Membrane Permeability

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (logP) between n-octanol and water, is a critical parameter for predicting a drug's absorption, distribution, metabolism, and excretion (ADME) properties.

Predicted logP of an Analogous Structure

Experimentally determined logP values for the target molecule are not publicly available. However, a predicted value for a structurally similar compound provides an initial estimate.

Analogous Compound	Predicted XlogP	Source
1-Boc-3-fluoroazetidine-3-methanol	0.4	[8][9]

This value suggests that the introduction of the polar hydroxymethyl group results in a relatively low lipophilicity. The methylaminomethyl group in our target compound is also polar, suggesting a similarly low to moderate logP value.

Experimental Protocol: logP Determination by Shake-Flask Method

The shake-flask method is the traditional and most reliable technique for measuring logP.[10][11] It involves directly measuring the concentration of the analyte in two immiscible phases after they have reached equilibrium.

Rationale: This method provides a direct measure of the partitioning of the compound between a non-polar (n-octanol) and a polar (water) phase, which serves as a surrogate for its distribution between biological membranes and aqueous environments.

Step-by-Step Methodology:

• Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol to ensure thermodynamic equilibrium.

• Sample Preparation: Prepare a stock solution of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine in the aqueous phase.

• Partitioning: Add a known volume of the sample solution to a known volume of the pre-saturated n-octanol in a sealed container.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period to allow for complete partitioning (typically several hours).[12]

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Concentration Analysis: Carefully remove an aliquot from each phase and determine the concentration of the compound using a suitable analytical technique, such as HPLC-UV.

• Calculation: Calculate the logP using the formula: logP = log([Concentration in Octanol] / [Concentration in Water]).

Diagram of Shake-Flask logP Determination Workflow:

Caption: Workflow for logP determination by the shake-flask method.

Aqueous Solubility: A Key Factor for Bioavailability

Aqueous solubility is a fundamental property that influences a compound's dissolution rate and, consequently, its oral bioavailability.

Qualitative Solubility of an Analogous Structure

While quantitative data is unavailable for the target molecule, its non-fluorinated analog is described as being slightly soluble in water.[2]

Experimental Protocol: Kinetic Solubility Assay by Nephelometry

For early-stage drug discovery, kinetic solubility assays provide a high-throughput method for assessing a compound's tendency to precipitate from a solution, typically after being introduced from a DMSO stock.[13][14]

Rationale: This method mimics the conditions of many in vitro high-throughput screening assays, where compounds are introduced from a DMSO stock into an aqueous buffer. It provides a rapid assessment of the concentration at which a compound begins to precipitate.

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a high-concentration stock solution of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine in DMSO.[15]

• Serial Dilution: In a microtiter plate, perform a serial dilution of the DMSO stock solution with an aqueous buffer (e.g., phosphate-buffered saline, PBS) to create a range of concentrations.[15]

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a set period (e.g., 2 hours) to allow for precipitation to occur.[15]

• Nephelometric Measurement: Measure the light scattering of each well using a nephelometer. An increase in light scattering indicates the formation of a precipitate.[13]

• Data Analysis: Plot the nephelometry signal against the compound concentration. The kinetic solubility is typically defined as the concentration at which the light scattering signal begins to increase significantly.

Sources

• 1. 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine | 1408074-60-1 [chemicalbook.com]
• 2. 1-BOC-3-METHYLAMINOAZETIDINE CAS#: 454703-20-9 [m.chemicalbook.com]
• 3. 887580-44-1 CAS MSDS (1-BOC-3-(3-TRIFLUOROMETHYL-PHENYLAMINO)-AZETIDINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
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• 5. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. scispace.com [scispace.com]
• 8. PubChemLite - 1-boc-3-fluoroazetidine-3-methanol (C9H16FNO3) [pubchemlite.lcsb.uni.lu]
• 9. 1-Boc-3-fluoroazetidine-3-methanol | C9H16FNO3 | CID 25260281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Interlaboratory study of log P determination by shake-flask and potentiometric methods - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. bmglabtech.com [bmglabtech.com]
• 14. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 15. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]

The Art of Attenuation: A Technical Guide to Fluorine's Role in Modulating Azetidine Ring pKa

Foreword: Precision in Property Control

For the medicinal chemist, the ability to fine-tune the physicochemical properties of a molecular scaffold is paramount. Among the most critical of these properties is the acid dissociation constant (pKa), a parameter that dictates a molecule's ionization state at physiological pH and, consequently, its absorption, distribution, metabolism, and excretion (ADME) profile.[1] The azetidine ring, a four-membered saturated heterocycle, has emerged as a valuable scaffold in modern drug discovery, prized for its unique conformational rigidity and vectoral exit points.[2][3] However, the inherent basicity of the azetidine nitrogen (pKa ≈ 9.7) often requires attenuation to optimize drug-like properties, particularly for central nervous system (CNS) targets where blood-brain barrier (BBB) penetration is key.[4]

This guide provides an in-depth exploration of a powerful strategy for this molecular modulation: the strategic incorporation of fluorine. We will dissect the profound electronic and conformational effects of fluorine substitution on the azetidine ring, providing researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies to harness this remarkable element for precise pKa control.

The Fundamental Interplay: Azetidine Basicity and Fluorine's Electronic Influence

The basicity of the azetidine nitrogen stems from the availability of its lone pair of electrons to accept a proton. Any modification that reduces the electron density on this nitrogen will, in turn, reduce its basicity, resulting in a lower pKa. Fluorine, being the most electronegative element, exerts a powerful electron-withdrawing inductive effect (-I effect).[2] This effect, transmitted through the sigma bonds of the carbon framework, is the primary driver of pKa modulation in fluorinated azetidines.

The magnitude of this pKa depression is directly related to the number of fluorine atoms and their proximity to the nitrogen center. This relationship is clearly demonstrated by experimental data.

Compound	Structure	pKa	ΔpKa (from Azetidine)
Azetidine		9.7	0.0
3-Fluoroazetidine		7.5	-2.2
3,3-Difluoroazetidine		4.0	-5.7
Table 1: Experimental pKa values of azetidine and its fluorinated derivatives, demonstrating the significant decrease in basicity upon fluorination.[4]

As shown in Table 1, the introduction of a single fluorine atom at the 3-position reduces the pKa by over two log units. The addition of a second fluorine atom at the same position (gem-difluorination) results in a dramatic drop of nearly six log units. This gem-difluoro effect is particularly noteworthy; the cumulative inductive pull of two fluorine atoms profoundly depletes the electron density at the nitrogen, rendering it significantly less basic.[4]

Figure 1: Inductive effect (-I) of the CF2 group pulling electron density away from the nitrogen center.

Beyond Induction: The Role of Conformation and Through-Space Effects

While the through-bond inductive effect is the dominant factor, a complete understanding requires consideration of the azetidine ring's conformation. Unlike the more flexible five- and six-membered rings, the four-membered azetidine ring is subject to significant ring strain (approx. 25.4 kcal/mol).[5] It adopts a puckered, non-planar conformation to alleviate some of this strain.

The introduction of a fluorine substituent can influence this ring puckering. Computational and experimental studies on analogous fluorinated heterocycles, such as pyrrolidines, have shown that stereoelectronic effects, like the gauche effect between the C-F bond and the nitrogen lone pair, can stabilize specific ring conformations.[6] In the context of 3-fluoroazetidine, this conformational preference can subtly alter the orientation of the nitrogen's lone pair and its accessibility for protonation.

Furthermore, in the protonated state, a through-space charge-dipole interaction can occur between the positively charged nitrogen (N+) and the negative end of the C-F bond dipole. This stabilizing interaction in the conjugate acid favors the protonated form, which would theoretically increase basicity. However, the powerful through-bond inductive effect overwhelmingly dominates, leading to the observed net decrease in pKa. The interplay of these effects is a critical area of study for rational design.

Figure 2: A summary of the electronic and conformational factors influencing the pKa of fluorinated azetidines.

Implications in Drug Design: A Focus on CNS-Active Agents

The ability to precisely control the pKa of the azetidine moiety has profound implications for drug design, particularly for CNS-penetrant molecules. The "pH partition hypothesis" posits that for a molecule to passively diffuse across a lipid membrane like the BBB, it must be in a neutral, un-ionized state.[1]

A highly basic amine (high pKa) will be almost entirely protonated at the physiological pH of blood (≈7.4), existing as a charged cation. This charge severely impedes passive diffusion across the lipophilic BBB. By introducing fluorine, a medicinal chemist can lower the pKa of the azetidine nitrogen into a more "optimal" range (typically 6-8 for many CNS drugs). In this range, a significant population of the neutral, uncharged species exists in equilibrium in the bloodstream, which is then available to partition into and diffuse across the BBB.

Figure 3: Impact of pKa on the equilibrium of charged vs. neutral species and subsequent blood-brain barrier penetration.

Beyond permeability, lowering basicity can also mitigate potential off-target effects. For instance, strong bases are more likely to interact with the hERG potassium channel, a notorious anti-target in drug discovery that can lead to cardiotoxicity. Reducing the pKa can decrease this liability.[6]

Experimental and Computational Protocols

A self-validating system of drug design relies on the synergy between empirical measurement and theoretical prediction. Here, we outline standard protocols for both.

Experimental pKa Determination: Potentiometric Titration

Potentiometric titration remains the gold standard for its accuracy and reliability.[7]

Objective: To determine the pKa of a fluorinated azetidine hydrochloride salt by titrating it with a standardized base.

Methodology:

• Preparation:

  • Accurately prepare a 0.1 M solution of sodium hydroxide (NaOH) and standardize it against a primary standard (e.g., potassium hydrogen phthalate).

  • Accurately weigh approximately 1 mmol of the fluorinated azetidine hydrochloride salt and dissolve it in ~50 mL of deionized, carbonate-free water.

  • Calibrate a pH meter using standard buffers at pH 4.0, 7.0, and 10.0.

• Titration:

  • Place the beaker containing the azetidine solution on a magnetic stirrer and immerse the calibrated pH electrode and a temperature probe.

  • Begin adding the standardized NaOH solution in small, precise increments (e.g., 0.1 mL) from a burette.

  • After each addition, allow the pH reading to stabilize and record both the volume of titrant added and the corresponding pH.

  • Continue the titration well past the equivalence point (the point of rapid pH change).

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • Determine the equivalence point (V_eq), which is the inflection point of the curve. This can be most accurately found by plotting the first derivative (ΔpH/ΔV) against the average volume, where the peak of this plot corresponds to V_eq.

  • The pKa is the pH at the half-equivalence point (V_eq / 2). At this point, the concentrations of the protonated azetidine (conjugate acid) and the neutral azetidine (free base) are equal.[7]

Figure 5: A generalized workflow for predicting pKa using a DFT-based thermodynamic cycle.

Conclusion

The strategic fluorination of the azetidine ring is a robust and predictable method for modulating the basicity of its nitrogen atom. The powerful electron-withdrawing inductive effect of fluorine allows for a tunable reduction in pKa, a critical parameter in modern drug design. By understanding the interplay of through-bond electronic effects and the subtler influences of ring conformation, medicinal chemists can rationally design azetidine-containing molecules with optimized ADME properties, particularly for challenging targets within the central nervous system. The integration of precise experimental measurement with predictive computational modeling provides a powerful, self-validating paradigm for harnessing the unique properties of fluorine to accelerate the development of next-generation therapeutics.

References

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• Computational Analysis of pKa Values of Alkanolamines. (n.d.). Devagiri Journal of Science. [Link]

• Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties. (n.d.). ResearchGate. [Link]

• Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. (2021). Organic & Biomolecular Chemistry. [Link]

• Azetidines of pharmacological interest. (2021). PubMed. [Link]

• The profound effect of fluorine substitution on the reactivity and regioselectivity of nucleophilic substitution reactions of strained heterocycles. A study of aziridine and its derivatives. (2006). PubMed. [Link]

• pKa Calculations of Aliphatic Amines, Diamines, and Aminoamides via Density Functional Theory with a Poisson−Boltzmann Continuum Solvent Model. (2007). ACS Publications. [Link]

• 3,3-Difluoroazetidine. (n.d.). PubChem. [Link]

• 5 Key Basicity Trends of Amines. (2017). Master Organic Chemistry. [Link]

• Synthesis and Conformational Properties of 3,4-Difluoro-l-prolines. (2019). ACS Publications. [Link]

• Optimization of Blood Brain Barrier Permeability with Potent and Selective Human Neuronal Nitric Oxide Synthase Inhibitors. (n.d.). ACS Publications. [Link]

• The ring pucker in azetidine derivatives can be influenced by a C–F ... N + charge–dipole interaction. (n.d.). ResearchGate. [Link]

• Simple Method for the Estimation of pKa of Amines. (2014). Hrcak. [Link]

• Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). PubMed. [Link]

• Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. (2024). DergiPark. [Link]

• Blood-Brain Barrier and CNS Penetration: a Drug Discovery Point of View. (n.d.). Wiley Online Library. [Link]

• Does nitrogen inversion affect the basicity of amines? (2015). Chemistry Stack Exchange. [Link]

• Absolute and Relative pKa Predictions via a DFT Approach Applied to the SAMPL6 Blind Challenge. (n.d.). NIH National Library of Medicine. [Link]

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The indispensable Role of the Boc Protecting Group in Modern Organic Synthesis

A Senior Application Scientist's In-depth Technical Guide

In the intricate world of organic synthesis, the strategic protection and deprotection of functional groups is paramount to achieving the desired molecular architecture. Among the arsenal of protective groups available to chemists, the tert-butyloxycarbonyl (Boc) group stands out as a cornerstone for amine protection. Its widespread adoption in academic research, drug discovery, and industrial-scale synthesis is a testament to its remarkable reliability, ease of use, and favorable chemical properties. This guide provides a comprehensive overview of the Boc protecting group, from its fundamental principles to practical applications, tailored for researchers, scientists, and drug development professionals.

The Boc Group: A Profile of Stability and Selective Lability

The Boc group is a carbamate-based protecting group that effectively masks the nucleophilicity and basicity of primary and secondary amines.[1] This transformation is crucial in multi-step syntheses to prevent unwanted side reactions.[1] The genius of the Boc group lies in its dual nature: it is exceptionally stable under a wide range of conditions, yet can be selectively and cleanly removed under mild acidic conditions.[2]

This unique characteristic stems from the electronic and steric properties of the tert-butyl group. The bulky nature of the tert-butyl moiety sterically hinders attack at the carbamate carbonyl, rendering it resistant to many nucleophiles and bases.[3] However, the carbamate linkage is susceptible to acid-catalyzed cleavage due to the formation of a stable tert-butyl cation upon its removal.[4]

Installation of the Boc Group: A Robust and High-Yielding Transformation

The introduction of the Boc group, or Boc protection, is most commonly achieved through the reaction of an amine with di-tert-butyl dicarbonate, often referred to as Boc anhydride ((Boc)₂O).[1] This reaction is a nucleophilic acyl substitution that proceeds with high efficiency and is tolerant of a wide variety of functional groups.

The mechanism involves the nucleophilic attack of the amine's lone pair of electrons on one of the electrophilic carbonyl carbons of (Boc)₂O.[1][5] This forms a tetrahedral intermediate which then collapses, eliminating a molecule of tert-butoxycarbonyl radical that subsequently decomposes to tert-butanol and carbon dioxide.[1][6] The evolution of carbon dioxide gas serves as a powerful thermodynamic driving force for the reaction, ensuring high conversion.[1][7]

While the reaction can proceed without a base, the inclusion of a mild base such as triethylamine (TEA), N,N-diisopropylethylamine (DIPEA), or sodium hydroxide is common practice to neutralize the protonated amine and enhance its nucleophilicity.[7][8]

Mechanism of Boc protection of an amine.

Experimental Protocol: General Procedure for Boc Protection of a Primary Amine

• Dissolution: Dissolve the amine substrate in a suitable solvent such as dichloromethane (DCM), tetrahydrofuran (THF), or a mixture of dioxane and water.[8]

• Base Addition: Add a suitable base (e.g., triethylamine, 1.2 equivalents) to the solution.

• Reagent Addition: Slowly add di-tert-butyl dicarbonate ((Boc)₂O) (1.1 - 1.5 equivalents) to the stirring solution.[1] For temperature-sensitive substrates, the reaction mixture can be cooled in an ice bath.[1]

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting amine is consumed. Reaction times typically range from 1 to 12 hours.[1]

• Work-up: Upon completion, the reaction mixture is typically washed with an aqueous solution of a weak acid (e.g., 1 M citric acid solution), water, and brine.[9] The organic layer is then dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the crude Boc-protected amine.

• Purification: If necessary, the product can be further purified by silica gel column chromatography.

Deprotection of the Boc Group: A Controlled and Facile Cleavage

The removal of the Boc group is efficiently accomplished under acidic conditions.[8] This acid-lability is a key feature that allows for its selective removal in the presence of other protecting groups that are sensitive to different conditions.

The most commonly employed reagent for Boc deprotection is trifluoroacetic acid (TFA), often used as a solution in a chlorinated solvent like dichloromethane (DCM).[10] The mechanism of deprotection involves the protonation of the carbamate's carbonyl oxygen by the strong acid.[2] This protonation weakens the tert-butyl-oxygen bond, leading to its cleavage and the formation of a stable tert-butyl cation and a carbamic acid intermediate.[2][5] The carbamic acid is unstable and rapidly decarboxylates, releasing carbon dioxide and the free amine.[5][11] The regenerated amine is then protonated by the excess acid to form the corresponding amine salt.[11]

Mechanism of acid-catalyzed Boc deprotection.

A potential complication during deprotection is the reaction of the liberated tert-butyl cation with nucleophilic residues in the substrate, such as tryptophan or methionine.[12] To mitigate this, "scavengers" like anisole, thioanisole, or triisopropylsilane (TIS) are often added to the reaction mixture to trap the electrophilic tert-butyl cation.[10]

Experimental Protocol: General Procedure for Boc Deprotection

• Dissolution: Dissolve the Boc-protected amine in a suitable solvent, typically dichloromethane (DCM).

• Reagent Addition: Add a solution of trifluoroacetic acid (TFA) in DCM (commonly 20-50% v/v) to the reaction mixture at 0 °C.[13]

• Reaction: Stir the reaction at room temperature. The deprotection is usually rapid, often completing within 30 minutes to 2 hours.[1] Monitor the reaction by TLC.

• Work-up: Upon completion, the solvent and excess TFA are removed in vacuo. The resulting crude product is the amine salt (e.g., trifluoroacetate salt).[1] If the free amine is required, a basic workup can be performed, but care must be taken if other base-labile functional groups are present.[14]

Orthogonality: The Key to Complex Molecular Synthesis

A significant advantage of the Boc group is its orthogonality with other common protecting groups.[7] Orthogonal protecting groups can be removed under distinct reaction conditions, allowing for the selective deprotection of one functional group while others remain intact.[15] This principle is fundamental to the synthesis of complex molecules such as peptides and natural products.[15]

The Boc group is a cornerstone of this strategy due to its unique cleavage conditions:

• Stable to Basic Conditions: The Boc group is stable to strong bases, allowing for the use of base-labile protecting groups like the 9-fluorenylmethoxycarbonyl (Fmoc) group in the same synthetic sequence.[3][7]

• Stable to Hydrogenolysis: The Boc group is resistant to catalytic hydrogenation, making it compatible with protecting groups that are cleaved by this method, such as the carboxybenzyl (Cbz or Z) group.[4][16]

This orthogonality allows for intricate synthetic routes where different amine functionalities can be selectively unmasked at various stages of the synthesis.[16]

Protecting Group	Cleavage Conditions	Orthogonal to Boc?
Boc	Strong Acid (e.g., TFA)	-
Fmoc	Base (e.g., Piperidine)	Yes
Cbz (Z)	Catalytic Hydrogenation (H₂, Pd/C)	Yes
Benzyl (Bn)	Catalytic Hydrogenation (H₂, Pd/C)	Yes
Alloc	Pd(0) catalyst	Yes
TBDMS	Fluoride ion (e.g., TBAF)	Yes

Applications in Drug Development and Peptide Synthesis

The reliability and well-understood chemistry of the Boc group have made it an indispensable tool in drug development and peptide synthesis.[1][17]

• Peptide Synthesis: In solid-phase peptide synthesis (SPPS), the Boc group is traditionally used to protect the α-amino group of amino acids.[7] The iterative cycle of deprotection, coupling of the next amino acid, and washing is a well-established and robust method for constructing peptide chains.[17][18] For instance, in the synthesis of insulin analogues, Boc protection has been shown to significantly improve the purity and yield of intermediates.[17]

• Complex Molecule Synthesis: In the synthesis of complex natural products and active pharmaceutical ingredients (APIs), the Boc group is widely used to protect amine functionalities during various chemical transformations.[17] For example, in the synthesis of paclitaxel derivatives, Boc protection of amino groups prevents competitive reactions with other active sites in the molecule.[17]

Conclusion: A Timeless Tool for the Modern Chemist

The Boc protecting group, with its robust nature and conditions for mild and efficient removal, remains a cornerstone of modern organic synthesis.[1] Its predictable reactivity and orthogonality provide chemists with a reliable and versatile tool for the strategic management of amine functionalities in the synthesis of increasingly complex molecules. A thorough understanding of its underlying mechanisms, reaction conditions, and potential side reactions empowers researchers to leverage the full potential of this invaluable protecting group in their synthetic endeavors.

References

• YouTube. (2021). Adding Boc Group Mechanism | Organic Chemistry. Retrieved from [Link]

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• Chemistry Steps. (n.d.). Boc Protecting Group for Amines. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• Fiveable. (n.d.). Orthogonal Protection Definition. Retrieved from [Link]

• YouTube. (2022). Boc Deprotection Mechanism | Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amine Protection / Deprotection. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O). Retrieved from [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• StudySmarter. (2023). Protecting Groups: Boc, Cbz, Amine. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Peptides Using Tert-Butyloxycarbonyl (Boc) as the α-Amino Protection Group. Retrieved from [Link]

• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA?. Retrieved from [Link]

• Royal Society of Chemistry. (2013). Dual protection of amino functions involving Boc. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]

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Protocols & Analytical Methods

Conditions for N-Boc deprotection of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine

Application Note & Protocol Guide

Topic: Strategic N-Boc Deprotection of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine: Conditions and Considerations

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of 3-Fluoroazetidine Scaffolds and the N-Boc Deprotection Challenge

The 3-fluoroazetidine moiety is a highly sought-after scaffold in modern medicinal chemistry. Its incorporation into drug candidates can significantly enhance metabolic stability, membrane permeability, and binding affinity by modulating the pKa of the azetidine nitrogen and introducing a desirable conformational rigidity. The synthesis of these valuable building blocks often involves the use of the tert-butyloxycarbonyl (Boc) protecting group for the azetidine nitrogen.

The subsequent removal of the N-Boc group is a critical step to enable further synthetic transformations, such as amide bond formation or reductive amination. While N-Boc deprotection is a standard procedure in organic synthesis, the unique electronic properties of the 3-fluoroazetidine ring in molecules like 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine necessitate a careful selection of deprotection conditions. The presence of a fluorine atom introduces an electron-withdrawing effect that can influence the stability of the azetidine ring under acidic conditions. Furthermore, the secondary amine in the side chain presents an additional site for potential side reactions.

This application note provides a comprehensive guide to the N-Boc deprotection of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine, detailing established protocols, discussing the underlying chemical principles, and offering strategies for troubleshooting common challenges.

Mechanistic Considerations in N-Boc Deprotection

The acid-catalyzed deprotection of an N-Boc group proceeds through a well-established mechanism.[1][2] Understanding this mechanism is crucial for selecting the appropriate reagents and conditions.

Caption: Acid-catalyzed N-Boc deprotection mechanism.

A key challenge in this process is the generation of the highly reactive tert-butyl cation.[3][4] This electrophile can lead to undesired side reactions, particularly the alkylation of nucleophilic sites within the substrate or product. In the case of 3-(methylaminomethyl)-3-fluoroazetidine, the deprotected secondary amine in the side chain could potentially be alkylated by the tert-butyl cation, leading to the formation of a tert-butyl-methylamino impurity.

Recommended Protocols for N-Boc Deprotection

Based on extensive literature on N-Boc deprotection, two primary methods are recommended for 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine: treatment with trifluoroacetic acid (TFA) or hydrogen chloride (HCl) in an appropriate solvent.

Protocol 1: Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is one of the most common and effective methods for N-Boc deprotection.[5][6] The high acidity of TFA ensures rapid cleavage of the Boc group.

Experimental Protocol:

• Preparation: Dissolve 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.1-0.2 M in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C in an ice bath. This helps to control the reaction exotherm and minimize potential side reactions.

• Reagent Addition: Slowly add trifluoroacetic acid (TFA, 5-10 eq) to the stirred solution. The amount of TFA can be adjusted based on the reaction progress.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup:

  • Upon completion, concentrate the reaction mixture in vacuo to remove the excess TFA and DCM.

  • Co-evaporate with a solvent like toluene or DCM (2-3 times) to ensure complete removal of residual TFA.

  • The resulting product will be the trifluoroacetate salt of 3-(methylaminomethyl)-3-fluoroazetidine.

• Purification: The crude salt can often be used directly in the next step. If further purification is required, it can be achieved by:

  • Trituration with a non-polar solvent like diethyl ether or hexane to induce precipitation of the salt.[7]

  • If necessary, the TFA salt can be converted to the free base by careful neutralization with a base (e.g., NaHCO₃, Et₃N) followed by extraction. Note that the free diamine may be unstable and is often best handled as a salt.

  • Alternatively, the TFA salt can be exchanged for a different salt (e.g., HCl, acetate) via ion-exchange chromatography or by dissolving in a solution of the desired acid and re-isolating.[8]

Protocol 2: Hydrogen Chloride (HCl) in Dioxane or Diethyl Ether

Using a solution of HCl in an organic solvent is another robust method for N-Boc deprotection.[9][10] It often provides a crystalline hydrochloride salt that is easier to handle and purify than the corresponding TFA salt.

Experimental Protocol:

• Preparation: Dissolve 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine (1.0 eq) in a minimal amount of a suitable solvent like anhydrous methanol or ethyl acetate in a round-bottom flask with a magnetic stir bar.

• Reagent Addition: At room temperature, add a solution of 4 M HCl in 1,4-dioxane (5-10 eq) or a saturated solution of HCl in diethyl ether.

• Reaction: Stir the mixture at room temperature for 1-3 hours. Often, the hydrochloride salt will precipitate out of the solution.

• Workup:

  • If a precipitate forms, collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

  • If no precipitate forms, concentrate the reaction mixture in vacuo.

• Purification: The resulting hydrochloride salt is typically of high purity. If needed, it can be recrystallized from a suitable solvent system (e.g., methanol/diethyl ether).

Comparative Analysis of Deprotection Conditions

The choice between TFA and HCl depends on several factors, including the presence of other acid-sensitive functional groups and the desired final salt form.

Parameter	TFA in DCM	4M HCl in Dioxane
Reagent Handling	Volatile, corrosive liquid.	Corrosive gas dissolved in a flammable solvent.
Reaction Time	Typically 1-4 hours.	Typically 1-3 hours.[9]
Product Form	Often an oil (TFA salt).	Often a crystalline solid (HCl salt).
Workup	Requires removal of excess volatile acid.	Precipitation may simplify isolation.
Selectivity	Generally good.	Can be more selective in some cases.[9]
Potential Issues	Residual TFA can be difficult to remove.	Can sometimes cleave other acid-labile groups.[11]

Alternative and Milder Deprotection Strategies

For substrates that are sensitive to strong acids, alternative, milder deprotection methods can be employed.

Thermolytic Deprotection in Fluorinated Alcohols

Heating an N-Boc protected amine in a fluorinated alcohol such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) can effect deprotection without the need for a strong acid.[12][13] This method can be particularly advantageous for acid-sensitive molecules. Microwave-assisted heating can significantly accelerate the reaction.[12][13]

General Conditions:

• Solvent: TFE or HFIP

• Temperature: Reflux or microwave irradiation at 120-150 °C.[14]

• Time: 1-24 hours (conventional heating) or 30-60 minutes (microwave).

p-Toluenesulfonic Acid (pTSA)

p-Toluenesulfonic acid is a solid, non-volatile acid that can be a good alternative to TFA or HCl.[15][16] It is considered a "greener" reagent.[16]

General Conditions:

• Reagent: p-Toluenesulfonic acid monohydrate (TsOH·H₂O)

• Solvent: 1,2-Dimethoxyethane (DME) or acetonitrile.

• Temperature: 40-60 °C.[15]

Troubleshooting and Key Considerations

Caption: A logical workflow for troubleshooting N-Boc deprotection.

• Incomplete Reaction: If the reaction stalls, consider increasing the reaction time, temperature, or the equivalents of acid. Ensure all reagents and solvents are anhydrous, as water can interfere with the reaction.

• Side Product Formation: The primary concern is alkylation by the tert-butyl cation.[3] If byproducts are observed, consider adding a scavenger such as anisole or thioanisole to the reaction mixture to trap the carbocation. Lowering the reaction temperature can also help minimize side reactions.

• Azetidine Ring Opening: While the azetidine ring is generally stable under these conditions, the electron-withdrawing fluorine atom could potentially activate the ring towards nucleophilic attack, especially under prolonged exposure to strong acid at elevated temperatures. If ring-opening is suspected, milder conditions (e.g., lower temperature, shorter reaction time, or a weaker acid like pTSA) should be explored.

• Purification Challenges: Trifluoroacetate salts are often oils and can be difficult to handle. Conversion to the hydrochloride salt can provide a more crystalline and manageable solid.[7] For high-purity material required for biological testing, purification of the final salt by reverse-phase HPLC may be necessary.[8]

Analytical Monitoring

• TLC: Use a suitable solvent system (e.g., DCM/MeOH with a small amount of NH₄OH for the free base) and a suitable stain (e.g., ninhydrin to visualize the deprotected amine). The product should have a significantly lower Rf than the starting material.

• LC-MS: This is the most effective technique for monitoring the reaction. It will show the disappearance of the starting material's mass peak and the appearance of the product's mass peak.

• NMR: ¹H and ¹⁹F NMR spectroscopy can be used to confirm the complete removal of the Boc group (disappearance of the tert-butyl singlet around 1.4 ppm in ¹H NMR) and the integrity of the fluoroazetidine core.

Conclusion

The N-Boc deprotection of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine is a critical transformation that can be achieved efficiently using standard acidic conditions. Both TFA in DCM and HCl in dioxane are reliable methods, with the choice depending on the desired salt form and downstream applications. Careful control of reaction conditions and appropriate analytical monitoring are key to achieving high yields and purity. For sensitive substrates, milder alternatives such as thermolytic deprotection or the use of p-toluenesulfonic acid provide valuable options. This guide provides the necessary protocols and rationale to enable researchers to successfully perform this deprotection and unlock the synthetic potential of the 3-fluoroazetidine scaffold.

References

• Ryan, M.-R., Collins, S. G., & Maguire, A. R. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. [Link]

• Falco, P. C., et al. (2011). Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. Synthetic Communications, 41(24), 3838-3844. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (2013). BOC Deprotection. [Link]

• Pan, J., et al. (2009). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid. The Journal of Organic Chemistry, 74(13), 4932–4934. [Link]

• Acheampong, K., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23933-23940. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Acheampong, K., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23933-23940. [Link]

• Reddit. (2022, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. [Link]

• ResearchGate. (n.d.). Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. [Link]

• Furia, E., et al. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules, 27(21), 7208. [Link]

• Stead, D., et al. (2015). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters, 17(1), 142-145. [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. [Link]

• Google Patents. (2016).

• ResearchGate. (n.d.). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid. [Link]

• ResearchGate. (2017, May 22). How to purify an organic salt (acetate) from impurities. [Link]

• Li, B., et al. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(5), 443-445. [Link]

• Reddit. (2017, April 13). Boc deprotection using 4M HCl in dioxane also cleaved amide. r/chemistry. [Link]

• ResearchGate. (n.d.). Synthesis of methyl (1-Boc-3-cycloaminylazetidin-3-yl)acetates 4a–p. [Link]

• AAPPTec. (n.d.). Post Cleavage Purification and Analysis of Peptides; TFA removal. [Link]

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Application Notes and Protocols: Leveraging 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine for the Development of CNS Drug Candidates

Introduction: The Strategic Imperative for Three-Dimensional Scaffolds in CNS Drug Discovery

The development of effective Central Nervous System (CNS) therapeutics is a formidable challenge in modern medicinal chemistry. The blood-brain barrier (BBB) presents a highly selective obstacle, demanding that drug candidates possess a tightly controlled set of physicochemical properties to achieve sufficient brain penetration.[1] Historically, drug discovery programs have often focused on "flat" aromatic structures, which, while synthetically accessible, can present limitations in terms of target selectivity and metabolic stability.

In recent years, there has been a paradigm shift towards the incorporation of three-dimensional (3D) scaffolds into drug design.[2] Saturated heterocycles, such as azetidines, offer a gateway to novel chemical space, enabling the precise spatial arrangement of pharmacophoric elements. This can lead to enhanced target engagement and improved selectivity. The azetidine ring, a four-membered heterocycle, is a particularly attractive scaffold due to its compact and rigid nature.[3]

The strategic introduction of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, particularly in the CNS space.[4][5] The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, and pKa.[4] These modulations can be instrumental in fine-tuning the delicate balance of properties required for optimal CNS drug performance.

This technical guide focuses on the application of a highly valuable building block, 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine , in the synthesis of CNS drug candidates. We will explore the scientific rationale behind its use, provide detailed protocols for its derivatization, and present data that underscores the advantages of this fluorinated scaffold.

The Advantage of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine: A Physicochemical Perspective

The incorporation of a 3-fluoroazetidine moiety offers several distinct advantages over its non-fluorinated or more conventional analogs. The fluorine atom at the 3-position introduces a conformational bias and significantly impacts the electronic properties of the azetidine ring and its substituents.

Impact on Basicity (pKa)

One of the most critical parameters for CNS drugs is the basicity of amine functionalities. A lower pKa can reduce the extent of ionization at physiological pH (7.4), which is often beneficial for BBB penetration. The high electronegativity of the fluorine atom exerts a strong electron-withdrawing inductive effect, which lowers the pKa of the neighboring methylamino group. This modulation can be a key strategy to optimize the overall physicochemical profile of a drug candidate.

Lipophilicity and Metabolic Stability

Fluorination can have a nuanced effect on lipophilicity (LogP). While the introduction of a single fluorine atom can sometimes increase lipophilicity, in the context of the 3-fluoroazetidine scaffold, the dominant effect is often a modulation of the molecule's overall polarity and hydrogen bonding capacity. More importantly, the C-F bond is exceptionally stable to metabolic degradation, often blocking sites of oxidative metabolism and thereby enhancing the pharmacokinetic profile of the drug candidate.[6]

Data Summary: A Comparative Analysis

To illustrate the impact of fluorination, the following table presents a comparison of key physicochemical properties between a hypothetical derivative of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine and its non-fluorinated counterpart. The data is extrapolated from a systematic study on mono- and difluorinated saturated heterocyclic amines.[7]

Property	Non-Fluorinated Analog	Fluorinated Analog	Rationale for CNS Advantage
Calculated pKa	~9.5	~8.5	Lower pKa reduces ionization at physiological pH, potentially improving BBB permeability.
Calculated LogP	~1.2	~1.5	Modest increase in lipophilicity can enhance membrane traversal without significantly increasing non-specific binding.
Intrinsic Microsomal Clearance	Moderate	Low	Fluorination can block metabolic hotspots, leading to increased metabolic stability and a longer half-life in the CNS.[6]

Synthetic Utility and Key Reactions

1-Boc-3-(methylaminomethyl)-3-fluoroazetidine is a versatile building block that can be readily incorporated into lead compounds through standard synthetic transformations. The Boc-protecting group allows for selective manipulation of the secondary amine, which can participate in a variety of coupling reactions.

Proposed Synthetic Pathway for 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine

Caption: Proposed synthetic workflow for 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine.

Experimental Protocols

The following protocols are provided as detailed, self-validating systems for the derivatization of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine. These protocols are based on established synthetic methodologies and are designed to be readily adaptable by researchers.

Protocol 1: Amide Bond Formation via Carboxylic Acid Coupling

This protocol describes the coupling of a carboxylic acid to the secondary amine of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine using a standard peptide coupling reagent.

Caption: Experimental workflow for amide bond formation.

Materials:

• 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine (1.0 equiv)

• Carboxylic acid of interest (1.1 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of the carboxylic acid (1.1 equiv) in anhydrous DMF, add HATU (1.2 equiv) and DIPEA (3.0 equiv).

• Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Add a solution of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine (1.0 equiv) in anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution (3x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the desired amide.

Causality Behind Experimental Choices:

• HATU is chosen as the coupling reagent due to its high efficiency and low propensity for racemization.

• DIPEA is a non-nucleophilic base used to neutralize the acid formed during the reaction and to facilitate the coupling process.

• DMF is a polar aprotic solvent that is excellent for dissolving the reactants and facilitating the reaction.

• The aqueous workup with sodium bicarbonate is essential to remove any unreacted carboxylic acid and other acidic byproducts.

Protocol 2: Reductive Amination with Aldehydes and Ketones

This protocol details the reaction of the secondary amine of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine with a carbonyl compound, followed by in-situ reduction to form a tertiary amine.

Caption: Experimental workflow for reductive amination.

Materials:

• 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine (1.0 equiv)

• Aldehyde or ketone (1.2 equiv)

• Sodium triacetoxyborohydride (1.5 equiv)

• Acetic acid (catalytic amount)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine (1.0 equiv) and the aldehyde or ketone (1.2 equiv) in anhydrous DCM, add a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 1 hour to facilitate the formation of the iminium ion intermediate.

• Add sodium triacetoxyborohydride (1.5 equiv) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor the progress of the reaction by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of DCM/methanol) to afford the desired tertiary amine.

Causality Behind Experimental Choices:

• Sodium triacetoxyborohydride is a mild and selective reducing agent that is particularly effective for reductive aminations. It is less sensitive to acidic conditions compared to other borohydrides.

• Acetic acid acts as a catalyst to promote the formation of the iminium ion intermediate.

• DCM is a common solvent for reductive amination reactions as it is relatively non-polar and unreactive towards the reagents.

Structure-Activity Relationship (SAR) Insights

The 3-fluoroazetidine moiety can be considered a "bioisostere" for other small rings, such as pyrrolidine or piperidine, often with improved properties. When incorporated into a CNS drug candidate, the 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine building block can be used to explore the structure-activity relationship (SAR) in a systematic manner. For instance, in a series of compounds targeting a specific CNS receptor, the introduction of the 3-fluoroazetidine group can probe the tolerance of a particular binding pocket for a more compact and polar scaffold. The methylamino linker provides a convenient point for diversification, allowing for the introduction of various substituents to explore their impact on potency, selectivity, and pharmacokinetic properties.

Conclusion

1-Boc-3-(methylaminomethyl)-3-fluoroazetidine is a valuable and versatile building block for the development of next-generation CNS drug candidates. Its unique combination of a three-dimensional azetidine scaffold with the strategic placement of a fluorine atom offers medicinal chemists a powerful tool to modulate key physicochemical properties, such as pKa and metabolic stability. The synthetic protocols provided herein offer a practical guide for the incorporation of this building block into drug discovery programs. By leveraging the advantages of this fluorinated scaffold, researchers can enhance their ability to design and synthesize novel therapeutics for a range of CNS disorders.

References

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Technical Notes & Optimization

Technical Support Center: Synthesis of Gem-disubstituted Fluoroazetidines

Welcome to the technical support center for the synthesis of gem-disubstituted fluoroazetidines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing these valuable fluorinated heterocycles. The inherent ring strain and the unique electronic properties imparted by fluorine present a distinct set of challenges.[1] This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during synthesis, purification, and characterization.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during the synthesis of gem-disubstituted fluoroazetidines, offering potential causes and actionable solutions.

Problem 1: Low or No Yield of the Desired Fluoroazetidine

Scenario: You are attempting a fluorination reaction on a 3-hydroxy-3-substituted azetidine precursor using diethylaminosulfur trifluoride (DAST) or a similar reagent, but you observe a low yield of the desired 3-fluoro-3-substituted azetidine.

Potential Causes & Solutions:

• Cause 1: Degradation of the Fluorinating Reagent. DAST and its analogues are sensitive to moisture and can decompose upon prolonged storage or exposure to air.[2] This leads to a lower effective concentration of the active fluorinating species.

  • Solution: Use a freshly opened bottle of the fluorinating reagent or a recently purchased stock. Handle the reagent under an inert atmosphere (e.g., argon or nitrogen) and use anhydrous solvents and glassware.

• Cause 2: Competing Elimination or Rearrangement Reactions. The carbocation intermediate formed during fluorination of a tertiary alcohol can undergo elimination to form an alkene or a rearrangement, particularly if the substrate is sterically hindered or if the reaction temperature is too high.

  • Solution:

    • Temperature Control: Perform the reaction at a low temperature (e.g., -78 °C) and allow it to warm slowly.[2]

    • Choice of Fluorinating Reagent: Consider using a less aggressive fluorinating agent, such as Deoxo-Fluor™ (bis(2-methoxyethyl)aminosulfur trifluoride), which can sometimes provide cleaner reactions with fewer side products.[3]

• Cause 3: Ring-Opening of the Azetidine Core. The strained azetidine ring can be susceptible to ring-opening under certain conditions, especially in the presence of Lewis acids that can be generated from the decomposition of the fluorinating reagent.[4][5]

  • Solution:

    • Buffer the Reaction: The inclusion of a non-nucleophilic base, such as proton sponge, can help to scavenge any acidic byproducts that may catalyze ring-opening.

    • Minimize Reaction Time: Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed to minimize the exposure of the product to the reaction conditions.

Problem 2: Formation of Multiple Products and Purification Challenges

Scenario: The crude reaction mixture shows multiple spots on TLC or several peaks in the LC-MS, making the purification of the target gem-disubstituted fluoroazetidine difficult.

Potential Causes & Solutions:

• Cause 1: Incomplete Reaction or Presence of Byproducts. As discussed above, side reactions such as elimination can lead to a complex mixture. In syntheses starting from a 3-oxoazetidine, incomplete conversion to the 3-hydroxyazetidine precursor can also complicate the subsequent fluorination step.

  • Solution:

    • Optimize Reaction Conditions: Revisit the reaction parameters (temperature, reaction time, stoichiometry of reagents) to favor the formation of the desired product.

    • Purify Intermediates: Ensure that all starting materials and intermediates are of high purity before proceeding to the next step.

• Cause 2: On-Column Decomposition. Fluorinated azetidines, particularly those with certain substituents, can be unstable on silica gel, leading to streaking, tailing, or the appearance of new impurities during column chromatography. The slightly acidic nature of standard silica gel can catalyze decomposition or ring-opening.

  • Solution:

    • Use Deactivated Silica: Use silica gel that has been treated with a base, such as triethylamine, to neutralize acidic sites. This can be done by adding a small percentage (e.g., 1%) of triethylamine to the eluent.

    • Alternative Stationary Phases: Consider using a different stationary phase for chromatography, such as alumina (neutral or basic) or a bonded phase like C18 for reversed-phase chromatography.[6]

    • Flash Chromatography: Employing flash chromatography can minimize the time the compound is in contact with the stationary phase, reducing the opportunity for degradation.[7][8][9][10]

• Cause 3: Co-elution of Product and Byproducts. The polarity of the desired product and certain byproducts may be very similar, making separation by chromatography challenging.

  • Solution:

    • Optimize Eluent System: Screen a variety of solvent systems with different polarities and selectivities to achieve better separation.

    • Recrystallization or Distillation: If the product is a solid, recrystallization may be an effective purification method. For volatile liquid products, distillation under reduced pressure could be an option.

Frequently Asked Questions (FAQs)

Q1: What are the main synthetic strategies for preparing gem-disubstituted fluoroazetidines?

A1: The most common approaches generally fall into two categories:

• Fluorination of a Pre-functionalized Azetidine: This typically involves the synthesis of a 3-hydroxy-3-substituted azetidine, which is then fluorinated using a deoxofluorinating agent like DAST or Deoxo-Fluor™. The 3-hydroxy precursor is often prepared from a 1-protected-3-azetidinone via the addition of an organometallic reagent (e.g., a Grignard or organolithium reagent).[11]

• Building the Ring with the Fluorine Substituents in Place: This can involve cycloaddition reactions with fluorinated building blocks or the cyclization of an acyclic precursor that already contains the gem-difluoro moiety.[12][13]

Q2: How does the gem-difluoro group affect the stability and reactivity of the azetidine ring?

A2: The two fluorine atoms at the 3-position have a significant impact:

• Electronic Effects: The strong electron-withdrawing nature of the fluorine atoms can decrease the basicity of the azetidine nitrogen.

• Steric Effects: The fluorine atoms are relatively small, so steric hindrance at the 3-position is not dramatically increased compared to hydrogen atoms.

• Stability: The C-F bond is very strong, making the gem-difluoro group itself highly stable. However, the presence of these electronegative atoms can influence the stability of the strained azetidine ring, potentially making it more susceptible to nucleophilic attack or ring-opening under certain conditions.

Q3: What are the key safety precautions to take when working with fluorinating agents like DAST?

A3: DAST is a hazardous reagent and must be handled with extreme care.

• Toxicity and Reactivity: DAST is corrosive and reacts violently with water, releasing toxic and corrosive hydrogen fluoride (HF). It can cause severe burns upon skin contact.[14][15][16][17]

• Thermal Instability: DAST can decompose violently upon heating. It is recommended not to heat it above 90 °C.

• Handling Procedures:

  • Always work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

  • Handle DAST under an inert atmosphere.

  • Quench any residual DAST carefully with a suitable alcohol (e.g., methanol or isopropanol) at low temperature before workup.[2]

Q4: What are the typical challenges in the characterization of gem-disubstituted fluoroazetidines?

A4: While standard analytical techniques are used, there are some specific considerations:

• NMR Spectroscopy:

  • 19F NMR: This is an essential tool for confirming the presence of fluorine. The chemical shift will be characteristic of a CF2 group.[18][19]

  • 1H and 13C NMR: The signals for the protons and carbons on the azetidine ring will show coupling to the fluorine atoms. The magnitude of these nJHF and nJCF coupling constants can provide valuable structural information.[20][21][22]

• Mass Spectrometry:

  • Molecular Ion: The molecular ion peak may be weak or absent in electron ionization (EI) mass spectrometry due to the facile fragmentation of the strained ring.

  • Fragmentation Patterns: Expect to see fragmentation patterns corresponding to the loss of small molecules (e.g., HF, C2H4) and cleavage of the azetidine ring. The fragmentation may be influenced by the substituents at the 3-position and on the nitrogen atom.[23][24][25][26][27]

Experimental Protocols & Data

Protocol: Synthesis of N-Boc-3-fluoro-3-phenylazetidine

This two-step protocol is adapted from the synthesis of related 3,3-disubstituted azetidines.[11]

Step 1: Synthesis of N-Boc-3-hydroxy-3-phenylazetidine

• To a solution of N-Boc-3-azetidinone (1.0 eq) in anhydrous THF at -78 °C under an argon atmosphere, add a solution of phenyllithium (1.1 eq) dropwise.

• Stir the reaction mixture at -78 °C for 2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford N-Boc-3-hydroxy-3-phenylazetidine.

Step 2: Fluorination with DAST

• To a solution of N-Boc-3-hydroxy-3-phenylazetidine (1.0 eq) in anhydrous dichloromethane at -78 °C under an argon atmosphere, add DAST (1.2 eq) dropwise.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 4 hours.

• Cool the reaction mixture to 0 °C and carefully quench by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent) to yield N-Boc-3-fluoro-3-phenylazetidine.

Table 1: Troubleshooting Fluorination Reactions

Observation	Potential Cause	Suggested Action
Low conversion	Inactive fluorinating reagent	Use a fresh bottle of DAST/Deoxo-Fluor™.
Steric hindrance	Increase reaction time and/or temperature cautiously.
Formation of alkene byproduct	Elimination side reaction	Run the reaction at a lower temperature (-78 °C).
Complex mixture of products	Ring-opening or rearrangement	Add a non-nucleophilic base; minimize reaction time.
Product decomposition on silica	Acidity of silica gel	Use deactivated silica or an alternative stationary phase.

Visualizations

Diagram 1: General Synthetic Workflow

Caption: A typical synthetic workflow for gem-disubstituted fluoroazetidines.

Diagram 2: Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low fluorination yields.

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• 21. jeolusa.com [jeolusa.com]
• 22. rsc.org [rsc.org]
• 23. nvlpubs.nist.gov [nvlpubs.nist.gov]
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• 25. Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders - PMC [pmc.ncbi.nlm.nih.gov]
• 26. youtube.com [youtube.com]
• 27. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Navigating the Complexities of Azetidine Fluorination

Welcome to the technical support center dedicated to the fluorination of azetidines. This guide is designed for researchers, medicinal chemists, and drug development professionals who are incorporating the valuable fluorinated azetidine motif into their synthetic programs. The unique strain and electronic properties of the azetidine ring, while offering desirable conformational rigidity, also present specific challenges during fluorination. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate and overcome common side reactions, ensuring the successful synthesis of your target molecules.

Understanding the Landscape of Azetidine Fluorination

The introduction of fluorine into an azetidine scaffold can significantly enhance its metabolic stability, binding affinity, and lipophilicity. However, the inherent ring strain of this four-membered heterocycle makes it susceptible to a variety of side reactions during fluorination. The outcome of these reactions is highly dependent on the choice of fluorinating agent, the nature of the nitrogen-protecting group, and the substitution pattern of the azetidine ring itself. This guide will focus on the most prevalent side reactions: ring-opening , elimination , and skeletal rearrangements .

Part 1: Troubleshooting Guide for Common Side Reactions

This section is structured in a question-and-answer format to directly address the most common issues encountered in the lab.

Issue 1: Low Yield of Fluorinated Azetidine with Concomitant Formation of Ring-Opened Products

Question: I am attempting to fluorinate my N-protected azetidin-3-ol with a deoxofluorinating agent like DAST, but I am observing significant amounts of ring-opened byproducts, such as fluoroamines or amino alcohols. What is causing this, and how can I prevent it?

Answer: This is a classic problem stemming from the inherent ring strain of the azetidine and the acidic nature of many deoxofluorinating agents.

Causality: The Mechanism of Acid-Mediated Ring Opening

Deoxofluorinating reagents like Diethylaminosulfur Trifluoride (DAST) and its analogues can generate hydrogen fluoride (HF) in situ, especially in the presence of trace moisture. The azetidine nitrogen, even when protected, can be sufficiently basic to be protonated by this strong acid. This protonation dramatically increases the ring strain and activates the ring for nucleophilic attack, leading to cleavage of a C-N bond. The fluoride anion or other nucleophiles present in the reaction mixture can then trap the resulting carbocationic intermediate, leading to a variety of ring-opened products.[1][2]

Troubleshooting Protocol:

• Selection of a Milder Fluorinating Agent:

  • Rationale: To avoid the generation of strong acids, consider using an electrophilic fluorinating agent such as Selectfluor® (F-TEDA-BF4).[3][4] These reagents operate under neutral or mildly acidic conditions, reducing the likelihood of azetidine ring protonation.

  • Protocol:

    • Dissolve the N-protected azetidine substrate in an appropriate aprotic solvent (e.g., acetonitrile, dichloromethane).

    • Add 1.1-1.5 equivalents of Selectfluor®.

    • Stir the reaction at room temperature or slightly elevated temperatures (e.g., 40-60 °C) and monitor by TLC or LC-MS until completion.

    • Quench the reaction with a saturated aqueous solution of sodium bicarbonate and extract the product.

• Use of an HF Scavenger:

  • Rationale: If a sulfur trifluoride-based reagent is necessary, the addition of a non-nucleophilic base or an HF scavenger can neutralize the in situ generated acid.

  • Protocol:

    • To your reaction mixture containing the azetidine substrate and solvent, add 1.5-2.0 equivalents of a hindered base like 2,6-lutidine or proton sponge prior to the addition of DAST.

    • Alternatively, polymersupported bases can be used for easier removal.

    • Cool the reaction to a low temperature (-78 °C) before the slow, dropwise addition of the fluorinating agent.

• Protecting Group Strategy:

  • Rationale: The choice of the nitrogen-protecting group significantly influences the basicity of the azetidine nitrogen. Strongly electron-withdrawing groups like a tosyl (Ts) or nosyl (Ns) group will decrease the nitrogen's basicity, making it less susceptible to protonation.[5]

  • Consideration: While effective in preventing ring opening, the harsh conditions required to remove these protecting groups later in the synthesis must be taken into account. A Boc group offers a good balance of stability and ease of removal.

Visualizing the Problem: Ring-Opening Mechanism

Caption: Acid-mediated ring opening of a protected azetidine.

Issue 2: Formation of Alkenes via Elimination

Question: I am trying to convert my N-Boc-azetidin-3-ol to the corresponding 3-fluoroazetidine, but I am getting a significant amount of an alkene byproduct. How can I favor substitution over elimination?

Answer: Elimination is a common competitive pathway in deoxofluorination reactions, particularly with secondary alcohols that have accessible protons on adjacent carbons.

Causality: The E1 and E2 Elimination Pathways

The intermediate formed upon reaction of the hydroxyl group with a deoxofluorinating agent (e.g., an alkoxysulfurane from DAST) is a good leaving group. Elimination can then proceed via two main pathways:

• E2 Mechanism: A base present in the reaction mixture (which could be the fluoride ion itself or an added amine) abstracts a proton from a carbon adjacent to the carbon bearing the leaving group, leading to the concerted formation of a double bond and departure of the leaving group.

• E1 Mechanism: The leaving group departs to form a carbocation intermediate, which then loses a proton to form the alkene. This is more likely with substrates that can form stabilized carbocations.

Troubleshooting Protocol:

• Optimize Reaction Temperature:

  • Rationale: Elimination reactions often have a higher activation energy than substitution reactions. Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can significantly favor the desired SN2 substitution.

  • Protocol:

    • Set up the reaction at -78 °C (dry ice/acetone bath).

    • Slowly add the deoxofluorinating agent.

    • Allow the reaction to warm slowly to a temperature where the reaction proceeds at a reasonable rate (e.g., -40 °C or -20 °C), while carefully monitoring for the consumption of starting material. Avoid allowing the reaction to warm to room temperature if possible.

• Choice of Fluorinating Agent and Solvent:

  • Rationale: Reagents like PhenoFluor™, in combination with a non-basic activation method, have been shown to suppress elimination side reactions in the deoxyfluorination of alcohols.[6][7] The choice of solvent can also play a role; less polar, non-coordinating solvents can sometimes disfavor the formation of charged intermediates that may lead to elimination.

  • Protocol:

    • Consider using a modern deoxyfluorination reagent system known for its mildness, such as PyFluor or XtalFluor-E, which can sometimes provide higher yields with fewer elimination byproducts.

    • Experiment with solvents such as toluene or dichloromethane in place of more polar options like THF.

• Substrate Modification:

  • Rationale: If possible, modifying the substrate to increase the steric hindrance around the protons adjacent to the hydroxyl group can disfavor the E2 pathway. This is often not a practical solution but is a consideration in the design of the synthetic route.

Visualizing the Workflow: Minimizing Elimination

Caption: Troubleshooting workflow for elimination side reactions.

Part 2: Frequently Asked Questions (FAQs)

Q1: Should I use a nucleophilic or an electrophilic fluorinating agent for my azetidine substrate?

A1: The choice depends on your substrate and the desired transformation.

• For deoxofluorination of an azetidin-3-ol , you will need a nucleophilic reagent like DAST, Deoxo-Fluor®, or PyFluor. However, be mindful of the potential for acid-mediated side reactions.

• For fluorination of an enamine or an enolate derived from an azetidin-3-one , an electrophilic agent like Selectfluor® or N-Fluorobenzenesulfonimide (NFSI) is the reagent of choice. These reactions are generally milder and less prone to ring-opening.

Q2: My fluorination reaction is sluggish. Can I simply increase the temperature?

A2: Increasing the temperature should be done with caution. While it will likely increase the reaction rate, it can also disproportionately favor side reactions like elimination and decomposition, especially with thermally sensitive reagents like DAST. It is generally better to first try a more reactive fluorinating agent or add a suitable catalyst or additive before resorting to higher temperatures.

Q3: I am observing the formation of a rearranged product. What is happening?

A3: Skeletal rearrangements, such as Wagner-Meerwein type shifts, can occur if a carbocationic intermediate is formed during the reaction. This is more likely with substrates that can form a stabilized carbocation upon departure of the leaving group. To minimize rearrangements, you should choose reaction conditions that favor an SN2-type mechanism, such as using a less ionizing solvent and a fluorinating agent that does not strongly promote carbocation formation. Maintaining low reaction temperatures is also critical.

Q4: How does the N-protecting group influence the outcome of the fluorination?

A4: The N-protecting group has a profound electronic and steric influence.

• Electron-withdrawing groups (e.g., Ts, Ns): Decrease the basicity of the nitrogen, making the ring less susceptible to acid-catalyzed opening. However, they can also make the ring more electron-deficient and potentially influence the regioselectivity of nucleophilic attack.

• Electron-donating/neutral groups (e.g., Boc, Cbz): The Boc group is widely used due to its stability under many reaction conditions and its relatively mild cleavage conditions. However, the nitrogen remains sufficiently basic to be protonated under strongly acidic conditions. The Cbz group is another common choice, removable by hydrogenolysis.

Data at a Glance: Protecting Group and Reagent Effects

N-Protecting Group	Fluorinating Agent	Common Side Reactions	Mitigation Strategy
Boc	DAST	Ring-opening, Elimination	Low temperature, HF scavenger
Ts	DAST	Less prone to ring-opening	Harsh deprotection conditions
Boc	Selectfluor®	Generally cleaner, potential for over-fluorination	Control stoichiometry
Cbz	PyFluor	Elimination	Low temperature, solvent optimization

Part 3: Experimental Protocols

Protocol 1: General Procedure for Deoxofluorination of N-Boc-Azetidin-3-ol with DAST

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add a solution of N-Boc-azetidin-3-ol (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add DAST (1.2 eq) dropwise to the stirred solution.

• Reaction: Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to 0 °C over 2 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Once the starting material is consumed, carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate at 0 °C.

• Work-up: Separate the organic layer, and extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

References

• ACS GCI Pharmaceutical Roundtable. Fluorination Reagent Guide. [Link]

• G. Grynkiewicz, W. Priebe, R. W. Y. Wightman, J. Chem. Soc., Perkin Trans. 1, 1986, 465-470.
• H. D. Banks, J. Org. Chem., 2006, 71(19), 7439–7443.
• A. J. Rippo, et al. Org. Biomol. Chem., 2021, 19, 8239-8263.
• F. M. W. C. V. N. van der Pijl, et al. Chem. Eur. J., 2017, 23, 11946-11950.
• V. A.
• J. T. C. J. M. S. J. C. Welch, J. Org. Chem., 1985, 50(15), 2663–2667.
• R. E. Banks, M. K. Besheesh, S. N. Mohialdin-Khaffaf, I. Sharif, J. Fluorine Chem., 1997, 81, 157-161.
• H. W. Moon, et al. J. Am. Chem. Soc., 2023, 145(41), 22735–22744.
• T. Umemoto, Chem. Rev., 1996, 96(5), 1757–1778.
• G. S. Lal, G. P. Pez, R. J. Pesaresi, F. M. Prozonic, J. Chem. Soc., Chem. Commun., 1999, 215-216.
• P. Van der Pijl, F. M. W. C., et al. Angew. Chem. Int. Ed., 2016, 55, 10981-10985.
• J. M. White, A. R. Tunoori, B. J. Turunen, G. I. Georg, J. Org. Chem., 2004, 69(8), 2573–2583.
• T. L. S. T. S. Lectka, Acc. Chem. Res., 2017, 50(7), 1727–1738.
• T. Ritter, et al. J. Am. Chem. Soc., 2011, 133(40), 16298–16301.

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) [organic-chemistry.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Synthesis of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine. This resource is designed for researchers, medicinal chemists, and process development professionals who are working with this valuable fluorinated building block. The inherent challenges of introducing fluorine into small, strained ring systems, coupled with multi-step functional group transformations, can often lead to difficulties in achieving high yields and purity.

This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols based on established chemical principles and field-proven insights. Our goal is to empower you to diagnose issues in your synthesis, optimize reaction conditions, and improve the overall yield and efficiency of your work.

Plausible Synthetic Pathway Overview

The synthesis of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine is not a trivial one-step process. A robust and logical pathway involves the sequential transformation of a more accessible precursor. The most common and reliable strategies start from 1-Boc-3-azetidinone and proceed through a key aldehyde intermediate. This approach allows for controlled functionalization at the C3 position.

Below is a diagram outlining a validated synthetic workflow. Each major transformation represents a critical point where yield can be compromised and, therefore, requires careful optimization.

Caption: Proposed synthetic workflow for 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that you may encounter during the synthesis. The questions are structured to help you quickly identify and resolve experimental hurdles.

Step 1: Nucleophilic Fluorination

Question: My fluorination of 1-Boc-3-hydroxy-3-(hydroxymethyl)azetidine with DAST is resulting in a low yield of the desired product and a significant amount of a dark, tarry byproduct. What is happening and how can I fix it?

Answer: This is a classic issue when using diethylaminosulfur trifluoride (DAST) with strained ring systems, especially those containing hydroxyl groups.

• Causality: The primary cause is likely the thermal instability of DAST and the formation of elimination byproducts. DAST can decompose exothermically, and the azetidine ring is prone to ring-opening or elimination reactions under harsh acidic or thermal conditions. The hydroxyl group is converted to a good leaving group (OSF₂NEt₂), which can then be eliminated to form a highly reactive azetine intermediate that readily polymerizes.

• Troubleshooting Steps:

  • Temperature Control is Critical: The reaction should be performed at low temperatures, typically starting at -78 °C (dry ice/acetone bath) and allowing it to slowly warm to room temperature. Never heat a reaction containing DAST.

  • Slow Reagent Addition: Add the DAST solution dropwise to the alcohol solution at -78 °C. Rapid addition can create localized hot spots, promoting decomposition and side reactions.

  • Consider a Milder Reagent: Deoxo-Fluor® (bis(2-methoxyethyl)aminosulfur trifluoride) is often a superior alternative to DAST. It is more thermally stable and generally provides higher yields with fewer elimination byproducts in sensitive substrates.[1]

  • Solvent Choice: Use an anhydrous, non-polar solvent like dichloromethane (DCM) or tetrahydrofuran (THF). Ensure all glassware is thoroughly dried to prevent hydrolysis of the fluorinating agent.

Step 2: Oxidation of the Alcohol to the Aldehyde

Question: I am attempting to oxidize 1-Boc-3-fluoro-3-(hydroxymethyl)azetidine, but I am either recovering my starting material or over-oxidizing it to the carboxylic acid. How can I achieve a clean conversion to the aldehyde?

Answer: The oxidation of a primary alcohol to an aldehyde requires carefully controlled conditions to prevent over-oxidation. The presence of the electron-withdrawing fluorine atom can also affect the reactivity of the alcohol.

• Causality: Strong oxidizing agents like potassium permanganate (KMnO₄) or chromic acid will rapidly oxidize the intermediate aldehyde to the carboxylic acid. Incomplete reactions are often due to insufficient reagent stoichiometry or deactivation of the oxidant by moisture.

• Troubleshooting Steps:

  • Use a Mild, Selective Oxidant: The preferred method for this transformation is using Dess-Martin Periodinane (DMP). It is highly selective for primary alcohols, operates under neutral and mild conditions, and reaction times are typically short (1-3 hours).

  • Alternative Mild Oxidants: Other excellent choices include:

    • Swern Oxidation: (Oxalyl chloride, DMSO, and a hindered base like triethylamine). This method is very reliable but requires careful temperature control (-78 °C) and handling of foul-smelling reagents.

    • Parikh-Doering Oxidation: (Sulfur trioxide pyridine complex in DMSO/DCM). This is another mild and effective alternative.

  • Ensure Anhydrous Conditions: All reagents and solvents must be strictly anhydrous. Water will quench the oxidant and lead to incomplete conversion.

  • Monitor Progress Carefully: Track the reaction's progress every 15-30 minutes using Thin Layer Chromatography (TLC). Once the starting material is consumed, quench the reaction immediately to prevent potential side reactions.

Step 3: Reductive Amination

Question: My final reductive amination step with methylamine and sodium borohydride is giving me a mixture of the desired product, the starting aldehyde, and the alcohol from over-reduction. How can I improve the selectivity and yield?

Answer: This is a common challenge in reductive amination. The key is to form the iminium ion intermediate and reduce it selectively without reducing the starting aldehyde.

• Causality: Sodium borohydride (NaBH₄) is a strong enough reducing agent to reduce the aldehyde directly. If the rate of aldehyde reduction is competitive with the rate of imine/iminium formation, a mixture of products will result.

• Troubleshooting Steps:

  • Switch to a Selective Reducing Agent: The gold standard for this reaction is Sodium Triacetoxyborohydride (NaBH(OAc)₃) .[2][3] It is a milder and more sterically hindered reducing agent that is highly selective for the protonated imine (iminium ion) over the aldehyde or ketone. This dramatically reduces the formation of the alcohol byproduct.

  • Control the pH: The formation of the imine is most efficient under slightly acidic conditions (pH 4-6). This can be achieved by using methylamine hydrochloride salt or by adding a small amount of acetic acid to the reaction mixture. The acid catalyzes imine formation and ensures the intermediate is protonated to the more reactive iminium ion.

  • Order of Addition: It is often best to first stir the aldehyde and the methylamine together for a short period (20-30 minutes) to allow for imine formation before adding the reducing agent.

  • Solvent: Use a solvent that does not react with the reagents, such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

Caption: Troubleshooting decision tree for the reductive amination step.

Frequently Asked Questions (FAQs)

Q1: Is the Boc protecting group stable throughout this entire synthetic sequence? A1: Yes, the tert-butyloxycarbonyl (Boc) group is an excellent choice for this sequence. It is robust and stable under the nucleophilic, oxidative, and reductive conditions described.[4] It will only be cleaved under strong acidic conditions (e.g., trifluoroacetic acid or HCl in dioxane), making it orthogonal to the reactions in the proposed pathway.[5][6]

Q2: What is the best way to purify the final product? It seems to be very polar. A2: The final product is indeed polar and can be challenging to purify.

• Column Chromatography: Standard silica gel chromatography is the most common method. Due to the basic nitrogen, you may observe "streaking" of the product on the column. This can be mitigated by adding a small amount of triethylamine (0.5-1%) or ammonium hydroxide to your eluent system (e.g., a gradient of 5-15% methanol in dichloromethane with 0.5% NH₄OH).

• Acid-Base Extraction: An alternative is to perform an acidic extraction. Dissolve the crude material in an organic solvent (like EtOAc) and wash with dilute aqueous acid (e.g., 1M HCl). The protonated amine product will move to the aqueous layer, leaving non-basic impurities behind. You can then basify the aqueous layer (e.g., with NaOH or Na₂CO₃) and extract the free-base product back into an organic solvent. This is often a very effective purification method.

Q3: Are there any specific safety precautions I should take during this synthesis? A3: Absolutely. Several steps require special attention:

• Fluorinating Agents: Reagents like DAST and Deoxo-Fluor® are toxic, corrosive, and react violently with water.[1] They should be handled in a fume hood with appropriate personal protective equipment (gloves, lab coat, safety glasses). Be aware of their potential for exothermic decomposition.

• Oxidizing Agents: Dess-Martin Periodinane is shock-sensitive and should be handled with care.

• General Precautions: The use of anhydrous solvents and reagents under an inert atmosphere (nitrogen or argon) is crucial for the success of several steps and also enhances safety by preventing unwanted reactions with air or moisture.

Data Presentation: Optimizing Reductive Amination

The following table provides an illustrative comparison of outcomes for the final reductive amination step under different conditions. This data is representative of typical results seen in similar syntheses.

Entry	Reducing Agent	Additive (1.1 eq.)	Aldehyde Conversion (%)	Desired Product Yield (%)	Alcohol Byproduct (%)
1	NaBH₄	None	>95%	35%	60%
2	NaBH₄	Acetic Acid	>95%	55%	40%
3	NaBH(OAc)₃	None	80%	75%	<5%
4	NaBH(OAc)₃	Acetic Acid	>99%	~90%	<2%

Experimental Protocols

The following are representative protocols for the key final steps of the synthesis. Note: These are general guidelines and may require optimization for your specific scale and equipment.

Protocol 1: Oxidation via Dess-Martin Periodinane (DMP)

• Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 1-Boc-3-fluoro-3-(hydroxymethyl)azetidine (1.0 eq.) in anhydrous dichloromethane (DCM, approx. 0.1 M concentration).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Add Dess-Martin Periodinane (1.2 eq.) to the solution in one portion.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-3 hours.

• Monitoring: Monitor the reaction progress by TLC (3:7 Ethyl Acetate/Hexanes). The product aldehyde should have a higher Rf than the starting alcohol.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) and a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (1:1 mixture). Stir vigorously for 15 minutes until both layers are clear.

• Workup: Separate the organic layer. Extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude aldehyde.

• Purification: The crude aldehyde is often used directly in the next step without further purification. If necessary, it can be purified by flash chromatography on silica gel.

Protocol 2: Reductive Amination via NaBH(OAc)₃

• Setup: In a round-bottom flask, dissolve the crude 1-Boc-3-formyl-3-fluoroazetidine (1.0 eq.) in anhydrous 1,2-dichloroethane (DCE, approx. 0.1 M).

• Amine Addition: Add methylamine (2.0 M solution in THF, 1.5 eq.) followed by glacial acetic acid (1.1 eq.).

• Imine Formation: Stir the mixture at room temperature for 30 minutes.

• Reducing Agent Addition: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) portion-wise over 10 minutes. Note: This may cause some gas evolution.

• Reaction: Stir the reaction at room temperature for 4-12 hours.

• Monitoring: Monitor the reaction by LC-MS or TLC until the aldehyde/imine intermediate is consumed.

• Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Workup: Stir for 20 minutes, then separate the layers. Extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., 0-10% Methanol in DCM with 0.5% NH₄OH) to afford the pure 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine.

References

• Couturier, C., et al. (2007). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid. The Journal of Organic Chemistry, 72(8), 3048-3051. [Link]

• Van Brabandt, W., et al. (2006). Synthesis of 3-fluoroazetidines. The Journal of Organic Chemistry, 71(18), 7100-7102. [Link]

• Kim, T. L., et al. (2015). Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc-N-Methylamine Using Me2SiHCl. The Journal of Organic Chemistry, 80(21), 14701-14708. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Singh, R. P., & Shreeve, J. M. (2004). Recent highlights in nucleophilic fluorination with alkylaminosulfur fluorides. Accounts of Chemical Research, 37(1), 31-44. [Link]

• PubChem. (n.d.). 1-Boc-3-fluoroazetidine-3-methanol. [Link]

• Burke, A. J. (2015). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. LJMU Research Online. [Link]

• Reddit r/Chempros. (2022). Advice on N-boc deprotection in the presence of acid sensitive groups. [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc- N-Methylamine Using Me2SiHCl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. First direct reductive amination of mucochloric acid: a simple and efficient method for preparing highly functionalized alpha,beta-unsaturated gamma-butyrolactams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 6. reddit.com [reddit.com]

Stability of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine in different solvents

Technical Support Center: 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine

Welcome to the technical support center for 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions regarding the stability of this compound in various solvents and experimental conditions. Our goal is to empower you with the knowledge to anticipate potential challenges, interpret unexpected results, and ensure the integrity of your experiments.

Troubleshooting Guide: Navigating Experimental Challenges

This section addresses specific issues you may encounter during your work with 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine. We delve into the likely causes and provide actionable solutions based on fundamental chemical principles.

Issue 1: Appearance of a New, More Polar Peak in HPLC Analysis After Exposure to Acidic Conditions.

• Question: I treated my sample of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine with a solution containing trifluoroacetic acid (TFA) for a subsequent reaction, but my initial HPLC analysis shows a significant new peak with a shorter retention time. What is likely happening?

• Analysis and Solution: The observation of a more polar species (shorter retention time on reverse-phase HPLC) upon exposure to acid is a classic indicator of Boc-deprotection. The tert-butyloxycarbonyl (Boc) group is highly susceptible to cleavage under acidic conditions.[1][2][3] The reaction proceeds via protonation of the carbonyl oxygen of the Boc group, followed by the loss of a stable tert-butyl cation and subsequent decarboxylation to yield the free secondary amine.[4]

  To confirm this, you can:

  • Mass Spectrometry Analysis: Analyze the new peak by LC-MS. The expected mass would correspond to the deprotected compound, 3-(methylaminomethyl)-3-fluoroazetidine.

  • Co-injection: If you have a standard of the deprotected compound, co-inject it with your sample. If the new peak increases in size, it confirms its identity.

  Preventative Measures:

  • If Boc deprotection is undesirable, avoid acidic conditions. If an acid is required for your reaction, consider using a milder acid or running the reaction at a lower temperature to minimize the rate of deprotection.

  • For reactions requiring the removal of the Boc group, the use of strong acids like TFA or HCl in an appropriate solvent is the standard procedure.[2]

Issue 2: Observation of Multiple Degradation Products in Protic Solvents Over Time, Especially with Heat.

• Question: I have my compound dissolved in methanol for several days at room temperature, and I am seeing the formation of multiple new peaks in my analysis. The complexity increases if the solution is heated. What could be the cause?

• Analysis and Solution: This scenario likely points to the instability of the azetidine ring. Azetidines are four-membered heterocyclic rings that possess significant ring strain, making them susceptible to nucleophilic ring-opening reactions.[5][6] This reactivity is often catalyzed by acid.[5][6]

  In a protic solvent like methanol, two primary degradation pathways can be at play:

  • Acid-Catalyzed Ring Opening: Trace amounts of acid can protonate the azetidine nitrogen, activating the ring towards nucleophilic attack by the solvent (methanol in this case). This would result in a ring-opened product.

  • Boc Deprotection and Subsequent Reactions: As discussed in Issue 1, if any acidic impurities are present, the Boc group can be cleaved. The resulting free amines can potentially participate in intermolecular reactions, leading to dimerization or other side products, especially with elevated temperatures.

  Investigative Steps:

  • Use LC-MS/MS to identify the masses of the degradation products to propose their structures.

  • Perform a forced degradation study (see protocol below) to systematically investigate the effects of acid, base, heat, and oxidation.

  Mitigation Strategies:

  • Store the compound in aprotic solvents like acetonitrile, THF, or dichloromethane for short-term use if possible.

  • If a protic solvent is necessary, prepare solutions fresh and use them promptly. Avoid prolonged storage, especially at elevated temperatures.

  • Ensure your solvent is free from acidic impurities.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine?

The two main stability concerns are the acid-labile nature of the Boc protecting group and the inherent ring strain of the azetidine core.[1][5][6] The C-F bond is very strong and generally not a point of instability under typical synthetic conditions.[7]

Q2: How should I store solutions of this compound?

For maximum stability, solutions should be prepared fresh in high-purity, aprotic solvents. If storage is necessary, it is recommended to store solutions at -20°C or below and to minimize exposure to light and air. Based on the chemical properties of a similar compound, storage under an inert gas (nitrogen or argon) at 2–8 °C is also an option for the neat compound.[8][9]

Q3: What is the predicted stability in common solvents?

While specific experimental data for this exact molecule is not publicly available, we can predict its stability based on the known chemistry of its functional groups.

Solvent Class	Examples	Predicted Stability	Rationale
Aprotic (Neutral)	Acetonitrile, THF, Dichloromethane	Good	Low reactivity towards the Boc group and the azetidine ring.
Aprotic (Basic)	Pyridine, Triethylamine	Moderate	Generally stable, but strong bases could potentially interact with the molecule. The Boc group is stable to most bases.[1]
Protic (Neutral)	Water, Methanol, Ethanol	Moderate to Low	Potential for slow, acid-catalyzed ring-opening if acidic impurities are present. Water can act as a nucleophile.
Protic (Acidic)	TFA in DCM, HCl in Dioxane	Low	Rapid cleavage of the Boc group is expected.[2][3] Potential for azetidine ring-opening.[5]
Protic (Basic)	NaOH in Water/Methanol	Moderate	The Boc group is stable, but the azetidine ring's stability under strong basic conditions would need to be experimentally determined.

Q4: Are there any known incompatibilities?

Avoid strong acids if the integrity of the Boc group is desired. Be cautious with strong nucleophiles, as they could potentially open the azetidine ring, especially under activating conditions.

Experimental Protocol: Forced Degradation Study

To definitively determine the stability of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine under your specific experimental conditions, a forced degradation study is recommended.[10][11][12] This involves subjecting the compound to a range of stress conditions.

Objective: To identify potential degradation products and understand the stability profile of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine.

Materials:

• 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine

• HPLC-grade acetonitrile, water, methanol

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• HPLC or UPLC system with UV and MS detectors

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at 60°C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Keep 1 mL of the stock solution at 60°C for 24 hours.

  • Control Sample: Keep 1 mL of the stock solution at 4°C.

• Sample Analysis:

  • After the specified time, neutralize the acid and base samples.

  • Dilute all samples to an appropriate concentration with the mobile phase.

  • Analyze all samples by a validated stability-indicating HPLC-UV/MS method.

• Data Interpretation:

  • Compare the chromatograms of the stressed samples to the control sample.

  • Calculate the percentage of degradation. A degradation of 5-20% is generally considered suitable for identifying degradation products.[11][12]

  • Use the MS data to identify the mass of any new peaks and propose their structures.

Visualizing Degradation Pathways and Workflows

Diagram 1: Potential Acid-Catalyzed Degradation Pathways

Caption: Potential degradation pathways under acidic conditions.

Diagram 2: Experimental Workflow for Forced Degradation Study

Caption: Workflow for conducting a forced degradation study.

References

• Benchchem. Azetidine, 1-[(4-fluorophenyl)sulfonyl]-" stability issues in solution.
• PubChem. 1-Boc-3-fluoroazetidine-3-methanol.
• Thermo Scientific Chemicals. 1-Boc-3-(bromomethyl)azetidine, 95% 500 mg.
• National Institutes of Health (NIH).
• Royal Society of Chemistry. Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle.
• PubMed. Boc3Arg-Linked Ligands Induce Degradation by Localizing Target Proteins to the 20S Proteasome.
• Organic Chemistry Portal. Boc-Protected Amino Groups.
• PubMed.
• Pharmaguideline.
• Fisher Scientific. Amine Protection / Deprotection.
• ResearchGate.
• Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. (2022). Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond.
• ResearchGate. Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid.
• Master Organic Chemistry. Amine Protection and Deprotection.
• New fluorinated pyrrolidine and azetidine amides as dipeptidyl peptidase IV inhibitors. (n.d.). New fluorinated pyrrolidine and azetidine amides as dipeptidyl peptidase IV inhibitors.
• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups.
• Common Organic Chemistry. Boc Deprotection Mechanism - HCl.
• ChemicalBook. 1-BOC-3-METHYLAMINOAZETIDINE CAS#: 454703-20-9.
• BOC Sciences. CAS 1374658-83-9 1-Boc-3-bromomethyl-3-fluoroazetidine.
• ChemicalBook. 1-BOC-3-METHYLAMINOAZETIDINE.
• Sigma-Aldrich. 1-Boc-3-((Methylamino)methyl)azetidine.
• PubChemLite. 1-boc-3-fluoroazetidine-3-methanol (C9H16FNO3).
• ChemicalBook. 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine.

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Reference Data & Comparative Studies

A Guide to the Spectroscopic Scrutiny of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine: A Comparative NMR Analysis

For the modern medicinal chemist, the synthesis of novel molecular scaffolds is a constant pursuit. Among these, fluorinated azetidines have garnered significant attention due to their unique conformational properties and potential to enhance pharmacological profiles. This guide provides an in-depth analysis of the 1H and 13C Nuclear Magnetic Resonance (NMR) data for a key building block, 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine. By comparing its spectral features with those of structurally related analogs, we offer a detailed roadmap for the characterization of this and similar compounds, empowering researchers in drug discovery and development.

The introduction of a fluorine atom into a small, strained ring system like azetidine dramatically influences its electronic environment. This, in turn, imparts distinct signatures in its NMR spectra. Understanding these nuances is paramount for unambiguous structure elucidation and quality control. This guide will dissect the expected chemical shifts and coupling constants of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine, drawing comparisons with non-fluorinated and other substituted azetidine derivatives.

Predicted 1H and 13C NMR Spectral Data for 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine

While a publicly available, experimentally verified spectrum for this specific molecule is not readily accessible, we can confidently predict its key NMR features based on established principles and data from analogous structures.

Table 1: Predicted 1H and 13C NMR Chemical Shifts (δ) and Key Coupling Constants (J) for 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine.

Assignment	Predicted 1H Chemical Shift (ppm)	Predicted 1H Multiplicity & Coupling Constants (Hz)	Predicted 13C Chemical Shift (ppm)	Predicted 13C Multiplicity & Coupling Constants (Hz)
Boc-C(CH 3)3	~1.45	s	~28.4	q
Boc-C (CH3)3	-	-	~80.0	s
Boc-C =O	-	-	~156.0	s
Azetidine-CH 2 (Position 2 & 4)	~3.8 - 4.2	ddd, 2JHH ≈ 10-12, 3JHF ≈ 20-25, 3JHH (long range) ≈ 2-3	~55-60	t, 2JCF ≈ 20-25
Azetidine-C 3-F	-	-	~85-95	d, 1JCF ≈ 200-250
CH 2-NHCH3	~2.8 - 3.0	d, 3JHF ≈ 15-20	~50-55	t, 2JCF ≈ 18-22
NH-CH 3	~2.4	s	~35.0	q
NH	Variable	br s	-	-

Comparative Spectral Analysis: Unraveling the Influence of Fluorine

To appreciate the unique spectral characteristics of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine, a comparison with its non-fluorinated counterpart, 1-Boc-3-(methylaminomethyl)azetidine, and the parent azetidine ring is instructive.

The Azetidine Ring Protons and Carbons: A Tale of Two Environments

In the absence of the fluorine atom, the protons on the azetidine ring of a 3-substituted derivative typically appear as a set of multiplets in the 3.5-4.0 ppm region. For instance, in unsubstituted azetidine, the α-protons (positions 2 and 4) resonate around 3.63 ppm and the β-proton (position 3) at approximately 2.33 ppm.[1] The introduction of the bulky Boc protecting group and the C3-substituent deshields the ring protons.

The defining feature of the fluorinated compound is the significant downfield shift of the protons and carbons on the azetidine ring and the presence of characteristic fluorine-proton and fluorine-carbon coupling. The electronegative fluorine atom at C3 will deshield the adjacent methylene protons (at C2 and C4), shifting them further downfield compared to the non-fluorinated analog.

Crucially, these protons will exhibit geminal H-H coupling (2JHH) and, most importantly, a large geminal (for C2/C4 protons) and vicinal (for the methylaminomethyl protons) coupling to the fluorine atom (2JHF and 3JHF respectively). These fluorine couplings are typically in the range of 15-50 Hz and are instrumental in confirming the position of the fluorine substituent.[2]

Similarly, in the 13C NMR spectrum, the carbon directly bonded to the fluorine (C3) will experience a very large one-bond C-F coupling constant (1JCF) of approximately 200-250 Hz, appearing as a doublet.[3] The adjacent carbons (C2 and C4) will show a smaller two-bond coupling (2JCF).

The Boc Protecting Group: A Spectroscopic Anchor

The tert-butyloxycarbonyl (Boc) protecting group provides a consistent and easily identifiable set of signals. The nine equivalent protons of the tert-butyl group will appear as a sharp singlet around 1.45 ppm in the 1H NMR spectrum.[4] In the 13C NMR spectrum, the methyl carbons will resonate at approximately 28.4 ppm, the quaternary carbon around 80.0 ppm, and the carbonyl carbon near 156.0 ppm.[5] These chemical shifts are relatively insensitive to substitutions on the azetidine ring and serve as a reliable internal reference.

The Methylaminomethyl Sidechain

The protons of the methylaminomethyl sidechain will also be influenced by the C3-fluorine. The methylene protons adjacent to the ring will be deshielded and will exhibit a vicinal coupling to the fluorine atom (3JHF). The N-methyl protons are expected to appear as a singlet around 2.4 ppm, and the NH proton will be a broad singlet with a variable chemical shift depending on the solvent and concentration.

Experimental Protocol for NMR Sample Preparation and Data Acquisition

To obtain high-quality NMR data for 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine, the following protocol is recommended:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified compound.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6, or MeOD-d4). The choice of solvent can influence chemical shifts, particularly for the NH proton.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• 1H NMR Acquisition:

  • Acquire a standard one-dimensional 1H NMR spectrum on a 400 MHz or higher field spectrometer.

  • Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• 13C NMR Acquisition:

  • Acquire a proton-decoupled 13C NMR spectrum.

  • A larger number of scans (e.g., 1024 or more) will likely be necessary to achieve a good signal-to-noise ratio.

  • For detailed analysis of C-F coupling, a proton-coupled 13C spectrum or a 13C{1H, 19F} decoupled spectrum can be informative.[6]

• 2D NMR Experiments (Optional but Recommended):

  • COSY (Correlation Spectroscopy): To establish H-H coupling networks and confirm proton assignments.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range H-C correlations, which can be crucial for assigning quaternary carbons and confirming the overall structure.

  • 1H-19F HOESY (Heteronuclear Overhauser Effect Spectroscopy): To confirm through-space proximity of protons and the fluorine atom.

Visualizing the Workflow

Figure 1. A schematic workflow for the NMR analysis of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine.

Conclusion

The NMR spectroscopic analysis of 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine provides a wealth of structural information. The key to its unambiguous characterization lies in recognizing the profound influence of the C3-fluorine atom on the chemical shifts and coupling constants of the azetidine ring and adjacent functionalities. By leveraging both 1D and 2D NMR techniques and comparing the acquired data with that of structurally related compounds, researchers can confidently verify the identity and purity of this valuable synthetic building block. This detailed understanding is a critical step in the rational design and development of novel fluorinated pharmaceuticals.

References

• ResearchGate. 1H-NMR spectrum of N-Boc glutamic acid. [Link]

• PubMed Central. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. [Link]

• Journal of Medicinal and Chemical Sciences. Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. [Link]

• PubChem. 1-boc-3-fluoroazetidine-3-methanol (C9H16FNO3). [Link]

• The Journal of Organic Chemistry. Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid. [Link]

• MDPI. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. [Link]

• Organic Chemistry Data. NMR Spectroscopy :: 1H NMR Chemical Shifts. [Link]

• Journal of Medicinal and Chemical Sciences. Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. [Link]

• ResearchGate. Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid | Request PDF. [Link]

• ScienceDirect. FLUORINE COUPLING CONSTANTS. [Link]

• ResearchGate. Synthesis of methyl (1-Boc-3-cycloaminylazetidin-3-yl)acetates 4a–p. [Link]

• PubMed. The observed and calculated 1H and 13C chemical shifts of tertiary amines and their N-oxides. [Link]

• AMERICAN ELEMENTS. 1-Boc-3-((Methylamino)methyl)azetidine | CAS 1049730-81-5. [Link]

• ACS Publications. Intramolecular Ring-Opening Decomposition of Aryl Azetidines. [Link]

• Wikipedia. Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• RSC Publishing. A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. [Link]

• PubChem. 1-Boc-3-fluoroazetidine-3-methanol | C9H16FNO3 | CID 25260281. [Link]

• Wiley-VCH. Supporting Information. [Link]

• MDPI. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. [Link]

• UCSB Chemistry and Biochemistry. 19F Chemical Shifts and Coupling Constants. [Link]

• The Royal Society of Chemistry. Supporting Information:. [Link]

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In vitro assay results for compounds containing the 3-(methylaminomethyl)-3-fluoroazetidine moiety

In the landscape of modern medicinal chemistry, the azetidine ring has emerged as a privileged scaffold. Its inherent conformational rigidity and three-dimensional character offer a unique framework for the design of novel therapeutic agents. The introduction of a fluorine atom and a methylaminomethyl group at the 3-position can further modulate the physicochemical and pharmacological properties of these molecules, leading to enhanced potency, selectivity, and metabolic stability. This guide provides a comparative analysis of the in vitro assay results for various compounds containing substituted azetidine moieties, with a particular focus on analogs of the 3-(methylaminomethyl)-3-fluoroazetidine scaffold. We will delve into the experimental data, provide detailed protocols for key assays, and explore the underlying biological pathways to offer researchers, scientists, and drug development professionals a comprehensive resource for their own investigations.

The Azetidine Moiety: A Scaffold for Innovation

The constrained nature of the four-membered azetidine ring system imparts a defined spatial arrangement of its substituents, which can be crucial for precise interactions with biological targets. The incorporation of a fluorine atom, a small and highly electronegative element, can significantly influence a molecule's pKa, lipophilicity, and metabolic stability. Furthermore, the methylaminomethyl side chain can provide a key interaction point, such as a basic nitrogen for hydrogen bonding or salt bridge formation, which is often critical for receptor binding. While direct in vitro data for compounds containing the precise 3-(methylaminomethyl)-3-fluoroazetidine moiety is not extensively available in the public domain, a comparative analysis of structurally related azetidine derivatives provides valuable insights into their potential biological activities.

Comparative In Vitro Assay Results

This section presents a compilation of in vitro data for various azetidine-containing compounds, highlighting their diverse biological activities. It is important to note the structural variations from the core 3-(methylaminomethyl)-3-fluoroazetidine moiety, as these differences significantly impact the observed biological effects.

Compound Class	Key Structural Features	Biological Target/Activity	Assay Type	Potency Metric (Value)	Reference
Fluoroquinolone Derivatives	3-(alkoxyimino)-2-(aminomethyl)azetidine	Antibacterial (Gram-positive bacteria)	Minimum Inhibitory Concentration (MIC)	MIC: <0.008–0.5 µg/mL	[1]
Azetidine Amides	Azetidine-2-carboxamides	STAT3 Inhibition	Electrophoretic Mobility Shift Assay (EMSA)	IC50: 0.34–0.55 µM
Azetidine Analogs	cis- and trans-disubstituted azetidines	Vesicular Monoamine Transporter 2 (VMAT2) Inhibition	[3H]Dopamine Uptake Assay	Ki: 24–66 nM

Table 1: Comparative In Vitro Activities of Substituted Azetidine Derivatives.

In-Depth Analysis and Experimental Protocols

To fully appreciate the data presented above, it is essential to understand the experimental methodologies employed. This section provides detailed, step-by-step protocols for the key in vitro assays, along with the scientific rationale behind the experimental choices.

Antibacterial Activity: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a fundamental technique in microbiology used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Principle: A serial dilution of the test compound is incubated with a standardized inoculum of bacteria. The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Experimental Workflow:

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Detailed Protocol:

• Preparation of Test Compound: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform a serial two-fold dilution in Mueller-Hinton Broth (MHB) in a 96-well microtiter plate.

• Preparation of Bacterial Inoculum: From a fresh agar plate, pick a few colonies of the test bacterium and suspend them in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Inoculation and Incubation: Add the standardized bacterial inoculum to each well of the microtiter plate containing the serially diluted compound. Include a positive control (bacteria in MHB without compound) and a negative control (MHB only). Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Expertise & Experience: The choice of Mueller-Hinton Broth is critical as it is a standardized medium with low levels of inhibitors of common antibacterial agents. The inoculum density is also a key parameter; a higher density can lead to artificially high MIC values.

STAT3 Inhibition: Electrophoretic Mobility Shift Assay (EMSA)

EMSA is a common technique used to study protein-DNA interactions. It is based on the principle that a protein-DNA complex will migrate more slowly through a non-denaturing polyacrylamide gel than the free DNA probe.

Principle: A labeled DNA probe containing a specific protein binding site is incubated with a protein extract. The mixture is then subjected to electrophoresis. A "shift" in the migration of the labeled probe indicates the formation of a protein-DNA complex.

STAT3 Signaling Pathway:

Caption: Simplified STAT3 Signaling Pathway.

Detailed Protocol:

• Probe Preparation: Synthesize and label a double-stranded DNA oligonucleotide containing the consensus binding site for STAT3 (e.g., SIE, sis-inducible element). Labeling can be done with radioactive isotopes (e.g., ³²P) or non-radioactive tags (e.g., biotin, fluorescent dyes).

• Binding Reaction: In a microcentrifuge tube, combine the following components: binding buffer (containing HEPES, KCl, MgCl₂, DTT, and glycerol), a non-specific competitor DNA (e.g., poly(dI-dC)) to reduce non-specific binding, the labeled probe, the protein extract (e.g., nuclear extract from cytokine-stimulated cells), and the test compound at various concentrations.

• Incubation: Incubate the reaction mixture at room temperature for 20-30 minutes to allow for protein-DNA binding.

• Electrophoresis: Load the samples onto a non-denaturing polyacrylamide gel. Run the gel at a constant voltage in a cold room or with a cooling system to prevent dissociation of the protein-DNA complexes.

• Detection: After electrophoresis, detect the labeled probe. For radioactive probes, expose the gel to X-ray film. For non-radioactive probes, use an appropriate detection method (e.g., chemiluminescence for biotin, fluorescence imaging for fluorescent dyes).

Trustworthiness: The inclusion of a non-specific competitor DNA is a self-validating step to ensure that the observed shift is due to a specific protein-DNA interaction and not just electrostatic interactions.

VMAT2 Inhibition: Vesicular Monoamine Uptake Assay

This assay measures the ability of a compound to inhibit the uptake of a radiolabeled monoamine (e.g., dopamine) into synaptic vesicles via the Vesicular Monoamine Transporter 2 (VMAT2).

Principle: Synaptic vesicles containing VMAT2 are isolated from brain tissue. These vesicles are incubated with a radiolabeled monoamine in the presence and absence of a test compound. The amount of radioactivity accumulated inside the vesicles is then measured.

Experimental Workflow:

Caption: Workflow for VMAT2 Vesicular Monoamine Uptake Assay.

Detailed Protocol:

• Vesicle Preparation: Isolate synaptic vesicles from a specific brain region (e.g., striatum) of rodents using differential centrifugation and sucrose density gradients.

• Uptake Assay: In a reaction mixture containing a buffer (e.g., Krebs-Ringer-HEPES), ATP, and Mg²⁺, add the isolated synaptic vesicles and the test compound at various concentrations. Initiate the uptake by adding a radiolabeled monoamine, such as [³H]dopamine.

• Incubation: Incubate the reaction mixture at 37°C for a short period (e.g., 5-10 minutes).

• Termination and Filtration: Stop the reaction by rapid filtration through glass fiber filters. This separates the vesicles containing the accumulated radioligand from the free radioligand in the solution. Wash the filters rapidly with ice-cold buffer to remove any non-specifically bound radioactivity.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific uptake (IC₅₀). The inhibition constant (Ki) can then be calculated using the Cheng-Prusoff equation.

Authoritative Grounding: The use of ATP in the assay buffer is crucial as VMAT2-mediated transport is an active process that depends on a proton gradient generated by a vesicular H⁺-ATPase.

Conclusion

While the direct exploration of compounds featuring the 3-(methylaminomethyl)-3-fluoroazetidine moiety is an ongoing area of research, the comparative analysis of structurally related azetidine derivatives provides a strong foundation for predicting their potential biological activities. The diverse pharmacological profiles observed, from antibacterial to STAT3 and VMAT2 inhibition, underscore the versatility of the azetidine scaffold. The detailed experimental protocols and mechanistic insights provided in this guide are intended to empower researchers to design and execute their own in vitro studies with scientific rigor and a deep understanding of the underlying principles. As new data emerges, this guide will be updated to provide the most current and comprehensive overview of this exciting class of compounds.

References

• Design, synthesis, and in vitro antibacterial activity of fluoroquinolone derivatives containing a chiral 3-(alkoxyimino)-2-(aminomethyl)azetidine moiety. PubMed. [Link]

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